Teglarinad

• CAS: 766501-75-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Molecular Mechanisms of Teglarinad and Galectin-3 Inhibition in Cancer Cells

Introduction

This technical guide addresses the mechanism of action of Teglarinad in cancer cells. Initial investigation into this topic reveals a common point of confusion in the field, as "Teglarinad" is often conflated with another investigational drug, Belapectin. To ensure scientific clarity and provide a comprehensive resource for researchers, scientists, and drug development professionals, this guide will first delineate the distinct identities and targets of these two compounds.

• Teglarinad (GMX-1777) is a water-soluble prodrug that is converted in the body to its active form, GMX-1778 . The primary target of GMX-1778 is nicotinamide phosphoribosyltransferase (NAMPT) , a key enzyme in the NAD+ salvage pathway. Its anti-cancer effects stem from the depletion of cellular NAD+ levels.

• Belapectin (GR-MD-02) is a complex carbohydrate drug that targets galectin-3 , a beta-galactoside-binding lectin. Its mechanism of action is centered on inhibiting the multifaceted roles of galectin-3 in the tumor microenvironment, including immune suppression, fibrosis, and metastasis.

This guide is therefore structured into two main parts to provide an in-depth technical overview of each of these distinct anti-cancer strategies.

Part 1: Teglarinad (GMX-1777) - A NAMPT Inhibition Strategy

Overview of Teglarinad and its Active Form, GMX-1778

Teglarinad chloride (also known as GMX-1777) is a systemically administered prodrug designed for enhanced solubility and favorable pharmacokinetics.[1][2] In vivo, Teglarinad is rapidly converted to its active metabolite, GMX-1778.[1] GMX-1778 is a potent and specific inhibitor of the enzyme nicotinamide phosphoribosyltransferase (NAMPT).[2] The anti-tumor activity of Teglarinad is directly attributable to the NAMPT-inhibiting function of GMX-1778.[1]

The Central Role of NAMPT in Cancer Cell Metabolism

Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular redox reactions and serves as a substrate for various enzymes involved in signaling and DNA repair, such as sirtuins and poly(ADP-ribose) polymerases (PARPs). While normal cells can synthesize NAD+ through multiple pathways, many cancer cells exhibit a heightened dependence on the NAMPT-mediated salvage pathway for NAD+ regeneration. This dependency is driven by their high metabolic rate and the frequent overexpression of NAMPT in various malignancies, including breast, ovarian, and colorectal cancers.[3] This makes NAMPT a compelling target for cancer therapy.

Mechanism of Action of GMX-1778

The primary mechanism of action of GMX-1778 is the potent and specific inhibition of NAMPT, which catalyzes the rate-limiting step in the NAD+ salvage pathway from nicotinamide.[2] This inhibition leads to a rapid and severe depletion of intracellular NAD+ pools within cancer cells. The consequences of this NAD+ depletion are multifaceted and ultimately lead to cell death:

• Metabolic Crisis: The reduction in NAD+ disrupts critical metabolic processes that are dependent on this coenzyme, including glycolysis and oxidative phosphorylation, leading to a severe energy crisis within the cell.

• Impairment of DNA Repair: NAD+ is an essential substrate for PARPs, enzymes crucial for the repair of single-strand DNA breaks. By depleting NAD+, GMX-1778 compromises the cancer cell's ability to repair DNA damage, which can lead to the accumulation of lethal DNA lesions.[1][4] This mechanism also underlies the synergistic potential of Teglarinad with DNA-damaging agents and radiation therapy.[1][4]

• Induction of Apoptosis: The culmination of metabolic collapse and unrepaired DNA damage triggers the intrinsic apoptotic pathway, leading to programmed cell death.

The efficacy of Teglarinad is dependent on prolonged exposure to maintain the suppression of NAD+ levels, with continuous infusion schedules demonstrating greater anti-tumor activity in preclinical models than bolus injections.[5]

Preclinical and Clinical Evidence

In vivo studies have demonstrated that administration of Teglarinad via a 24-hour intravenous infusion leads to significant tumor regression in various xenograft models, including small-cell lung cancer and colon carcinoma.[1][4] This anti-tumor effect is correlated with a significant decrease in NAD+ levels within the tumor tissue.[5] While early clinical trials of GMX-1778 and its prodrug GMX-1777 as monotherapies showed limited antitumor effects, they established a safety profile and confirmed the mechanism of NAD+ depletion.[6] The primary challenge has been achieving a therapeutic window that maximizes anti-tumor efficacy while minimizing on-target toxicities in healthy tissues.

Preclinical Model	Drug/Dose	Key Findings	Reference
IM-9 (Multiple Myeloma)	GMX-1777 (75 mg/kg, 24h IV)	Induced nearly complete tumor regression.	[4]
SHP-77 (Small-Cell Lung Cancer)	GMX-1777 (75 mg/kg, 24h IV)	Caused tumor regression.	[4]
HCT-116 (Colon Carcinoma)	GMX-1777 (75 mg/kg, 24h IV)	Caused tumor regression.	[4]
FaDu and C666-1 (Head and Neck)	GMX-1777 (50-100 mg/kg/day, IM)	Effective with or without local tumor radiotherapy.	[4]

Experimental Protocols

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC50) of a compound against NAMPT.

• Reagents and Materials: Recombinant human NAMPT, nicotinamide, ATP, phosphoribosyl pyrophosphate (PRPP), nicotinamide mononucleotide (NMN) standard, and a suitable detection reagent for NMN or a coupled-enzyme system to measure NAD+ production.

• Assay Procedure:

  • Prepare a reaction buffer containing all necessary substrates except the enzyme.

  • Serially dilute the test compound (e.g., GMX-1778) in the reaction buffer.

  • Add recombinant NAMPT to initiate the reaction.

  • Incubate at 37°C for a predetermined time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of NMN or NAD+ produced using a suitable detection method (e.g., HPLC or a luciferase-based assay).

  • Plot the enzyme activity against the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

This protocol describes the quantification of NAD+ levels in cancer cells following treatment with a NAMPT inhibitor.

• Cell Culture and Treatment:

  • Plate cancer cells at a suitable density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the NAMPT inhibitor (e.g., GMX-1778) for a specified duration (e.g., 24 hours).

• NAD+ Extraction:

  • Wash the cells with cold PBS.

  • Lyse the cells using an acidic extraction buffer (e.g., 0.6 M perchloric acid) to stabilize NAD+.

  • Neutralize the extracts with a potassium carbonate solution.

  • Centrifuge to remove precipitated protein.

• NAD+ Quantification:

  • Use a commercially available NAD+/NADH assay kit (e.g., colorimetric or fluorometric) according to the manufacturer's instructions.

  • Alternatively, use LC-MS/MS for a more sensitive and specific quantification.

  • Normalize the NAD+ levels to the total protein concentration of each sample.

Signaling Pathway Diagram

Caption: Teglarinad's mechanism of action via NAMPT inhibition.

Part 2: Galectin-3 Inhibition - A Focus on Belapectin (GR-MD-02)

Introduction to Galectin-3 in Oncology

Galectin-3 (Gal-3) is a unique chimera-type galectin with a carbohydrate-recognition domain (CRD) that binds to β-galactoside-containing glycans and a lengthy N-terminal domain involved in oligomerization.[7] Gal-3 is expressed both intracellularly and extracellularly and is implicated in a wide array of cancer-promoting processes.[8] Overexpression of Gal-3 is a common feature in numerous cancers and often correlates with tumor progression, metastasis, and poor patient prognosis.[7][9] In the tumor microenvironment (TME), Gal-3 is a master regulator, influencing cell-cell adhesion, cell-matrix interactions, angiogenesis, and immune surveillance.[7][8]

Belapectin (GR-MD-02): A Galectin-3 Inhibitor

Belapectin (GR-MD-02) is a complex galactoarabino-rhamnogalacturonan polysaccharide polymer derived from apple pectin.[10] It is specifically designed to target and bind to the CRD of extracellular galectin-3 with high affinity, thereby inhibiting its functions.[10] By neutralizing extracellular Gal-3, Belapectin aims to disrupt the pathological signaling networks that this lectin orchestrates within the TME.

Multifaceted Mechanism of Action of Galectin-3 Inhibition

The anti-cancer effects of inhibiting galectin-3 with agents like Belapectin are pleiotropic, primarily revolving around the disruption of the tumor-promoting functions of extracellular Gal-3.

One of the most critical roles of Gal-3 in cancer is its ability to create an immunosuppressive TME.[3]

• T-Cell Apoptosis and Dysfunction: Secreted Gal-3 can bind to glycans on the surface of T-cells, inducing apoptosis and suppressing the secretion of pro-inflammatory cytokines like IFN-γ.[3] Belapectin, by sequestering Gal-3, prevents this interaction, thereby protecting T-cells from Gal-3-mediated death and restoring their anti-tumor function.

• Macrophage Polarization: Gal-3 can promote the polarization of macrophages towards an immunosuppressive M2 phenotype, which supports tumor growth.[3]

• Synergy with Immunotherapy: By mitigating the immunosuppressive effects of Gal-3, Belapectin can enhance the efficacy of immune checkpoint inhibitors (e.g., anti-PD-1 antibodies). Preclinical and early clinical data suggest that combining Belapectin with checkpoint inhibitors can lead to improved objective response rates, particularly in melanoma.

Extracellular Gal-3 facilitates several key steps in the metastatic cascade.

• Cell Adhesion and Invasion: Gal-3 can cross-link cell surface glycoproteins, such as integrins, promoting the adhesion of cancer cells to the extracellular matrix and endothelial cells, which is a critical step for invasion and extravasation.

• Angiogenesis: Gal-3 promotes the formation of new blood vessels, which are essential for tumor growth and metastasis.

• Inhibition of Anoikis: Gal-3 can protect cancer cells from a form of programmed cell death called anoikis, which is normally induced when cells detach from the extracellular matrix. This allows circulating tumor cells to survive in the bloodstream. By inhibiting Gal-3, drugs like Belapectin can re-sensitize cancer cells to anoikis.

While Belapectin primarily targets extracellular Gal-3, the inhibition of this external pool can have downstream consequences on intracellular signaling. Intracellular Gal-3 is known to have anti-apoptotic functions and can interact with signaling proteins like K-Ras to promote proliferation pathways. Disrupting the extracellular Gal-3 lattice can alter the dynamics of receptor signaling on the cell surface, indirectly influencing these intracellular pathways.

Key Experimental Data

Cell/Tumor Type	Treatment	Key Findings	Reference
4T1 and MCA-205 (mouse cancer cells)	Belapectin (0.2-2 mg/mL)	Inhibited proliferation and induced a minimal increase in apoptosis.
Mouse tumor models	Belapectin + anti-OX40 mAb	Significantly reduced tumor growth and increased survival through a CD8+ T cell-dependent mechanism.
Advanced Melanoma (Phase 1b trial)	Belapectin + KEYTRUDA (pembrolizumab)	50% objective response rate; significant decrease in suppressive myeloid-derived suppressor cells (MDSCs) in responding patients.

Methodologies for Studying Galectin-3 Inhibition

This protocol measures the ability of an inhibitor to block the binding of Gal-3 to its natural ligand.

• Reagents and Materials: Recombinant human Gal-3, asialofetuin (a glycoprotein rich in β-galactosides), HRP-conjugated anti-Gal-3 antibody, TMB substrate, and 96-well microplates.

• Assay Procedure:

  • Coat a 96-well plate with asialofetuin and block non-specific binding sites.

  • Pre-incubate a fixed concentration of recombinant Gal-3 with serial dilutions of the test inhibitor (e.g., Belapectin) for 30 minutes.

  • Add the Gal-3/inhibitor mixture to the asialofetuin-coated wells and incubate for 1-2 hours.

  • Wash the wells to remove unbound Gal-3.

  • Add the HRP-conjugated anti-Gal-3 antibody and incubate.

  • Wash the wells and add TMB substrate. Measure the absorbance at 450 nm after stopping the reaction.

  • Calculate the percentage of inhibition and determine the IC50 value.

This protocol assesses the ability of a Gal-3 inhibitor to protect T-cells from Gal-3-induced apoptosis.

• Cell Culture: Culture human Jurkat T-cells or primary human T-cells.

• Treatment Groups:

  • Untreated control

  • Recombinant Gal-3 alone

  • Test inhibitor (e.g., Belapectin) alone

  • Recombinant Gal-3 + Test inhibitor

• Procedure:

  • Treat the T-cells with the conditions above for 24-48 hours.

  • Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI) according to a standard apoptosis detection kit protocol.

  • Analyze the cells by flow cytometry.

  • Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis.

  • Evaluate the protective effect of the inhibitor by comparing the percentage of apoptotic cells in the "Gal-3 alone" group versus the "Gal-3 + Inhibitor" group.

Signaling and Interaction Diagrams

Caption: Belapectin inhibits extracellular Galectin-3 in the TME.

Caption: Workflow for assessing Belapectin's immunomodulatory effects.

This guide has delineated the distinct yet crucial mechanisms of action for two separate anti-cancer agents: Teglarinad and Belapectin. Teglarinad acts as a prodrug for a NAMPT inhibitor, targeting the metabolic vulnerability of cancer cells by inducing a catastrophic depletion of NAD+. This approach disrupts cellular energy, compromises DNA repair, and ultimately leads to apoptosis. In contrast, Belapectin functions as a galectin-3 inhibitor, working primarily within the tumor microenvironment to dismantle the immunosuppressive and pro-metastatic scaffolding erected by extracellular galectin-3. By restoring anti-tumor immunity and inhibiting key steps in metastasis, galectin-3 inhibition represents a powerful strategy, particularly in combination with immunotherapies. Understanding these disparate mechanisms is paramount for the rational design of clinical trials and the development of novel therapeutic strategies for researchers, scientists, and drug development professionals.

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A Technical Guide to Teglarinad (GMX1777): Mechanism of Action and Therapeutic Rationale

Authored for Drug Development Professionals, Researchers, and Scientists

This document provides a detailed examination of Teglarinad (GMX1777), a pro-drug that targets a critical metabolic vulnerability in cancer cells. We will dissect its conversion to the active compound GMX1778, its core mechanism as a potent enzyme inhibitor, the downstream cellular consequences, and the strategic rationale for its application in oncology, particularly in combination therapies.

Introduction: Exploiting the NAD+ Dependency of Cancer

Nicotinamide adenine dinucleotide (NAD+) is a fundamental coenzyme essential for a vast array of cellular processes. Beyond its canonical role in redox reactions that fuel cellular metabolism, NAD+ serves as a critical substrate for enzymes that regulate genomic integrity, stress responses, and cell survival, such as sirtuins and poly (ADP-ribose) polymerases (PARPs).[1][2][3]

Cancer cells, with their high metabolic and proliferative rates, exhibit an amplified demand for NAD+.[1][2] This heightened dependency is largely met by the NAD+ salvage pathway, which recycles nicotinamide back into the NAD+ pool. The rate-limiting enzyme in this pathway, Nicotinamide Phosphoribosyltransferase (NAMPT), is frequently overexpressed in various cancers, making it a highly attractive and specific target for anticancer therapy.[4][5][6][7] Teglarinad (GMX1777) was developed to exploit this dependency. It is a water-soluble prodrug that is systemically converted to GMX1778 (also known as CHS-828), a potent and specific inhibitor of NAMPT.[1][8][9]

Part 1: The Central Role of the NAD+ Salvage Pathway

In mammalian cells, the majority of NAD+ is generated not through de novo synthesis from tryptophan, but through the salvage pathway.[6][10] This pathway recycles nicotinamide (NAM), a byproduct of NAD+-consuming enzymes like PARPs and sirtuins. NAMPT catalyzes the first and rate-limiting step, condensing nicotinamide with 5-phosphoribosyl-1-pyrophosphate (PRPP) to form nicotinamide mononucleotide (NMN).[10][11] NMN is then readily converted to NAD+ by nicotinamide mononucleotide adenylyltransferases (NMNATs).[12] The critical position of NAMPT makes it the master regulator of this essential metabolic cycle.

Figure 1: The NAD+ Salvage Pathway.

Part 2: Pharmacological Profile and Mechanism of Teglarinad

Teglarinad (GMX1777) was engineered as a more soluble prodrug to overcome the formulation challenges of its active counterpart, GMX1778.[13] Following intravenous administration, GMX1777 is rapidly converted to GMX1778 in plasma, with a half-life of less than 0.7 hours.[14][15]

The active molecule, GMX1778, functions as a potent, specific, and competitive inhibitor of NAMPT, with an IC50 in the low nanomolar range (<25 nM).[8][16][17] By binding to the enzyme's active site, GMX1778 blocks the conversion of nicotinamide to NMN, effectively shutting down the NAD+ salvage pathway.[1] This leads to a rapid and dramatic depletion of intracellular NAD+ levels, which preclinical studies have shown occurs within hours of exposure.[13][18]

A crucial insight from preclinical development is that the cytotoxic effect of NAMPT inhibition requires prolonged exposure. Bolus injections of GMX1777 were found to be ineffective, whereas continuous infusions over 24 hours led to significant tumor regression in various xenograft models.[9][19] This is consistent with a mechanism that targets a fundamental metabolic pool; sustained inhibition is necessary to deplete cellular NAD+ stores below a critical threshold for survival.

Figure 3: Synergistic action of Teglarinad and DNA-damaging agents.

Part 4: Therapeutic Strategy and Clinical Implications

Targeting NAPRT1-Deficient Tumors

The cytotoxicity of GMX1778 can be rescued by providing an alternative source for NAD+ synthesis. The Preiss-Handler pathway uses nicotinic acid (NA) as a precursor, a reaction catalyzed by the enzyme Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1). [1]Many normal tissues express NAPRT1, but a significant subset of tumors, including glioblastomas and neuroblastomas, are deficient in this enzyme. [1] This differential expression provides a powerful therapeutic strategy. Co-administration of Teglarinad with nicotinic acid can protect normal, NAPRT1-proficient tissues from NAD+ depletion, while NAPRT1-deficient tumors remain vulnerable. [1][9][16]This has the potential to significantly widen the therapeutic index of the drug.

Preclinical Efficacy in Combination Therapies

The mechanistic synergy between NAMPT inhibition and DNA damage has been validated in multiple preclinical models. The combination of Teglarinad with radiotherapy has shown potent antitumor efficacy, causing complete tumor regression in head and neck cancer xenografts. [14][18]

Tumor Model	Combination Agent	Observed Outcome	Reference
Head and Neck (FaDu, C666-1)	Radiotherapy	Complete tumor regression and significant growth delay. [14][18]	,[14] [18]
Multiple Myeloma (IM-9)	N/A (as monotherapy)	Tumor regression with 24h infusion. [9][13]	,[9] [13]
Small-Cell Lung Cancer (SHP-77)	N/A (as monotherapy)	Tumor regression with 24h infusion. [9][13]	,[9] [13]
Colon Carcinoma (HCT-116)	N/A (as monotherapy)	Tumor regression with 24h infusion. [9][13]	,[9] [13]
Non-Small Cell Lung Cancer (A549)	Pemetrexed	Synergistic antitumor effect in xenograft model. [20]	[20]

| Neuroendocrine Tumors (GOT1) | 177Lu-DOTATATE (Radionuclide) | Enhanced antitumor effect, near-complete regression. [21]| [21]|

Part 5: Key Experimental Protocols

Protocol: Cellular NAD+/NADH Quantification Assay

This protocol outlines a method to validate the primary mechanistic effect of Teglarinad: the depletion of cellular NAD+.

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., A549, HCT-116) in 96-well plates at a density of 10,000 cells/well and allow them to adhere overnight.

  • Treat cells with a dose range of GMX1778 (the active form) or vehicle control (e.g., 0.1% DMSO) for various time points (e.g., 4, 8, 24 hours).

• Lysate Preparation:

  • Wash cells once with cold PBS.

  • Lyse the cells by adding 100 µL of NAD+/NADH Extraction Buffer (commercially available kits, e.g., from Abcam, Promega).

  • To measure NAD+ and NADH separately, split the lysate into two sets of wells. Heat one set at 60°C for 30 minutes to decompose NAD+, leaving only NADH. The unheated set contains both.

• Enzymatic Cycling Reaction:

  • Add the cycling enzyme mix (containing glucose-6-phosphate dehydrogenase) and substrate to all wells according to the manufacturer's instructions. This reaction reduces a probe (e.g., resazurin) in proportion to the amount of NAD+/NADH present.

• Quantification:

  • Incubate the plate at room temperature for 1-4 hours, protected from light.

  • Measure fluorescence (e.g., Ex/Em = 540/590 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of NAD+.

  • Calculate the concentration of total NAD+/NADH in the unheated samples and NADH in the heated samples.

  • Determine the NAD+ concentration by subtracting the NADH value from the total value.

  • Plot NAD+ levels relative to the vehicle control to demonstrate depletion over time and dose.

Causality and Validation: This protocol directly measures the target biochemical event. A dose- and time-dependent decrease in cellular NAD+ levels following treatment provides direct evidence that the drug is engaging its target (NAMPT) and producing the intended metabolic effect within the cell.

Protocol: In Vivo Xenograft Study for Combination Efficacy

This workflow describes the evaluation of Teglarinad in combination with radiotherapy in a mouse xenograft model.

• Model Establishment:

  • Subcutaneously implant human tumor cells (e.g., FaDu head and neck cancer cells) into the flank of immunocompromised mice (e.g., nude mice).

  • Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Randomize mice into treatment groups (Vehicle, GMX1777 alone, Radiotherapy alone, GMX1777 + Radiotherapy).

• Dosing and Administration:

  • Teglarinad (GMX1777): Administer via a clinically relevant route. Based on preclinical data, a continuous infusion (e.g., via osmotic pump) or frequent intramuscular/intravenous injections (e.g., 50-100 mg/kg/day for 5 days) would be appropriate. [9][14] * Radiotherapy: On a specified day during the GMX1777 treatment cycle, deliver a single dose of localized irradiation (e.g., 2-5 Gy) directly to the tumor using a small animal irradiator.

• Efficacy Monitoring:

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor animal body weight as a measure of systemic toxicity.

  • Continue monitoring until tumors in the control group reach a predetermined endpoint.

• Endpoint Analysis:

  • At the end of the study, euthanize the animals and excise the tumors.

  • Perform downstream analysis such as Western blotting for DNA damage markers (e.g., γH2AX) or immunohistochemistry for proliferation markers (e.g., Ki-67).

Causality and Validation: The design includes control groups for each agent alone, which is critical for demonstrating synergy. A statistically significant delay in tumor growth or an increase in tumor regression in the combination group compared to the sum of the effects of the single-agent groups validates the synergistic interaction predicted by the DNA repair inhibition mechanism.

Conclusion

Teglarinad (GMX1777) is a rationally designed anticancer agent that functions by inhibiting the NAMPT enzyme, a critical node in cellular metabolism. Its active form, GMX1778, induces a state of NAD+ starvation in cancer cells, leading to an energy crisis and, crucially, an inability to repair DNA damage. This mechanism provides a robust foundation for its use in combination with DNA-damaging therapies like radiation and specific chemotherapies. Future development will likely focus on refining these combination strategies and utilizing biomarkers, such as NAPRT1 expression, to select patient populations most likely to benefit from this targeted metabolic inhibition.

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Teglarinad (KPT-9274): A Dual NAMPT and PAK4 Inhibitor for Oncology Research

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rationale for Targeting Cancer Metabolism

The metabolic landscape of cancer cells is fundamentally different from that of normal cells. To fuel their rapid proliferation and survival, tumors exhibit an increased demand for metabolic intermediates and energy, a phenomenon known as metabolic reprogramming. A key player in this altered metabolic state is the enzyme Nicotinamide Phosphoribosyltransferase (NAMPT), which is the rate-limiting enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD+) synthesis.[1][2] NAD+ is an essential cofactor for a multitude of cellular processes, including energy metabolism, DNA repair, and gene expression, making its synthesis a critical dependency for cancer cells.[3][4] The overexpression of NAMPT in various tumor types has been linked to tumor progression and poor prognosis, positioning it as a compelling target for anticancer therapy.[5]

Teglarinad (formerly KPT-9274) is a first-in-class, orally bioavailable small molecule inhibitor that uniquely targets two key proteins involved in cancer cell proliferation and survival: NAMPT and p21-activated kinase 4 (PAK4).[3][4] This dual-targeting mechanism offers a multi-pronged attack on cancer cells by simultaneously inducing metabolic stress and disrupting critical signaling pathways. This guide provides a comprehensive technical overview of Teglarinad, including its mechanism of action, detailed protocols for its evaluation, and a summary of key preclinical and clinical findings.

Mechanism of Action: A Dual Assault on Cancer Cell Dependencies

Teglarinad's anti-tumor activity stems from its ability to concurrently inhibit NAMPT and PAK4.[3][4]

1. NAMPT Inhibition and Metabolic Collapse:

By inhibiting NAMPT, Teglarinad blocks the primary pathway for NAD+ regeneration in cancer cells.[6] This leads to a rapid depletion of intracellular NAD+ levels, triggering a cascade of events that culminate in cell death.[6] The key consequences of NAMPT inhibition include:

• Energy Depletion: Reduced NAD+ levels impair mitochondrial function and ATP production, leading to a severe energy crisis within the cell.[3][6]

• Inhibition of DNA Repair: NAD+ is a crucial substrate for Poly (ADP-ribose) polymerases (PARPs), enzymes essential for DNA repair. Teglarinad-induced NAD+ depletion compromises the cell's ability to repair DNA damage, potentially synergizing with DNA-damaging agents.[3]

• Cell Cycle Arrest: The metabolic stress induced by NAD+ depletion can lead to cell cycle arrest, preventing further proliferation.[3]

2. PAK4 Inhibition and Disruption of Oncogenic Signaling:

p21-activated kinase 4 (PAK4) is a serine/threonine kinase that is frequently overexpressed in various cancers and plays a pivotal role in cell survival, migration, and proliferation.[3][4] Teglarinad's inhibition of PAK4 disrupts several key oncogenic signaling pathways:

• Wnt/β-catenin Pathway: PAK4 is known to phosphorylate and stabilize β-catenin, a key transcriptional co-activator in the Wnt signaling pathway.[7] By inhibiting PAK4, Teglarinad promotes the degradation of β-catenin, leading to the downregulation of its target genes, which are involved in cell proliferation and survival.[7]

• mTORC2 Signaling: Evidence suggests a link between PAK4 and the mTORC2 signaling complex, which is involved in cell survival and metabolism.[7] Teglarinad-mediated inhibition of PAK4 can lead to the downregulation of mTORC2 activity.[7]

The synergistic effect of dual NAMPT and PAK4 inhibition leads to a potent anti-tumor response, including energy depletion, cell cycle arrest, inhibition of DNA repair, and ultimately, apoptosis.[3]

Caption: Teglarinad's dual inhibition of NAMPT and PAK4 disrupts cancer cell metabolism and key survival signaling pathways.

Preclinical Evaluation: In Vitro and In Vivo Methodologies

A robust preclinical evaluation of Teglarinad involves a series of in vitro and in vivo assays to characterize its enzymatic activity, cellular effects, and anti-tumor efficacy.

In Vitro Assays

Caption: A typical workflow for the in vitro characterization of Teglarinad.

1. NAMPT Enzymatic Inhibition Assay

• Objective: To determine the direct inhibitory effect of Teglarinad on NAMPT enzyme activity.

• Principle: This assay measures the production of NMN, the product of the NAMPT-catalyzed reaction, which is then converted to NAD+. The amount of NAD+ produced is quantified using a coupled enzymatic reaction that generates a fluorescent or colorimetric signal.

• Step-by-Step Protocol:

  • Reagent Preparation: Prepare a master mix containing NAMPT assay buffer, ATP, nicotinamide, and phosphoribosyl pyrophosphate (PRPP).[1][8]

  • Enzyme and Inhibitor Incubation: In a 96-well plate, add diluted recombinant human NAMPT enzyme to the appropriate wells. Add serial dilutions of Teglarinad or a vehicle control. Incubate at room temperature for 30 minutes to allow for inhibitor binding.[1][8]

  • Reaction Initiation: Initiate the enzymatic reaction by adding the master mix to all wells.[8]

  • Incubation: Incubate the plate at 30°C for 2 hours.[8]

  • Detection: Measure the fluorescence (e.g., excitation at 340 nm and emission at 460 nm) or absorbance, depending on the specific kit used.[8]

  • Data Analysis: Calculate the percent inhibition and determine the IC50 value of Teglarinad.

2. Cellular NAD+/NADH Assay

• Objective: To measure the effect of Teglarinad on intracellular NAD+ and NADH levels.

• Principle: This assay utilizes an enzyme cycling reaction to specifically measure NAD+ and NADH. The formed NADH reduces a probe to a fluorescent or colorimetric product. The signal intensity is proportional to the amount of NAD+/NADH in the sample.[9]

• Step-by-Step Protocol:

  • Cell Culture and Treatment: Plate cancer cells in a 96-well plate and treat with various concentrations of Teglarinad for a specified time (e.g., 24-48 hours).

  • Sample Preparation:

    • For NAD+ measurement, lyse cells with an acidic extraction buffer.

    • For NADH measurement, lyse cells with a basic extraction buffer.

    • Heat the extracts to degrade the unwanted nucleotide (NADH in acidic buffer, NAD+ in basic buffer).[9]

    • Neutralize the extracts.[9]

  • Assay Procedure:

    • Add the prepared cell lysates to a new 96-well plate.

    • Add the NAD cycling reaction mix to each well.[10][11]

    • Incubate at room temperature, protected from light.

  • Detection: Measure the fluorescence (e.g., Ex/Em = 530/585 nm) or absorbance (e.g., 450 nm).[9]

  • Data Analysis: Quantify NAD+ and NADH levels using a standard curve and calculate the NAD+/NADH ratio.

3. Cell Viability Assay (MTS Assay)

• Objective: To determine the cytotoxic effect of Teglarinad on cancer cell lines.

• Principle: The MTS assay is a colorimetric method that measures the metabolic activity of cells. Viable cells with active metabolism reduce the MTS tetrazolium compound to a colored formazan product, the absorbance of which is proportional to the number of living cells.

• Step-by-Step Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of Teglarinad and incubate for a desired period (e.g., 72 hours).

  • MTS Reagent Addition: Add MTS reagent to each well.[12][13]

  • Incubation: Incubate the plate for 1-4 hours at 37°C.[12][13]

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[12][13]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

4. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Objective: To differentiate between viable, apoptotic, and necrotic cells following Teglarinad treatment.

• Principle: During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can stain the DNA of cells with a compromised membrane, such as late apoptotic and necrotic cells.

• Step-by-Step Protocol:

  • Cell Treatment: Treat cells with Teglarinad at various concentrations for a specified time.

  • Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.[14]

  • Staining: Resuspend the cells in 1X binding buffer and add Annexin V-FITC and PI staining solutions.

  • Incubation: Incubate for 15-20 minutes at room temperature in the dark.[15]

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.[14][15]

  • Data Analysis: Quantify the percentage of cells in each quadrant: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+).

5. Western Blot Analysis

• Objective: To assess the effect of Teglarinad on the expression and phosphorylation status of key proteins in the PAK4 and mTOR signaling pathways.

• Principle: Western blotting is a technique used to detect specific proteins in a sample. Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with specific antibodies.[16]

• Step-by-Step Protocol:

  • Cell Lysis and Protein Quantification: Treat cells with Teglarinad, then lyse the cells and determine the protein concentration of the lysates.[17]

  • Gel Electrophoresis: Separate equal amounts of protein on an SDS-PAGE gel.[17]

  • Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.[18]

  • Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total and phosphorylated forms of PAK4, β-catenin, Akt, S6, and other relevant pathway components overnight at 4°C.[17]

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify the band intensities to determine changes in protein expression and phosphorylation.

In Vivo Efficacy Studies

Caption: A generalized workflow for assessing the in vivo efficacy of Teglarinad.

• Objective: To evaluate the anti-tumor activity of Teglarinad in a living organism.

• Model: Human tumor xenograft models in immunocompromised mice (e.g., nude or NOD/SCID mice) are commonly used.[3]

• Step-by-Step Protocol:

  • Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 786-O renal cancer cells) into the flank of each mouse.[3]

  • Tumor Growth and Randomization: Monitor tumor growth with calipers. Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[3]

  • Drug Administration: Administer Teglarinad orally (e.g., by gavage) at various doses (e.g., 100-200 mg/kg, twice daily) for a specified duration. The control group receives the vehicle.[3][19]

  • Monitoring: Measure tumor volume and mouse body weight regularly (e.g., twice a week).[3]

  • Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., western blotting or immunohistochemistry) to confirm target engagement.[3]

  • Data Analysis: Calculate tumor growth inhibition (TGI) and assess the statistical significance of the differences between the treatment and control groups.

Quantitative Data Summary

The preclinical efficacy of Teglarinad has been demonstrated across a range of cancer types. The following tables summarize key in vitro and in vivo data.

Table 1: In Vitro IC50 Values of Teglarinad in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
MDA-MB-468	Triple-Negative Breast Cancer	~120	[20]
786-O	Renal Cell Carcinoma	Not specified, but effective	[3][21]
Caki-1	Renal Cell Carcinoma	Not specified, but effective	[21]
A2780	Ovarian Cancer	25-83	[7]
1A9CP80	Ovarian Cancer	25-83	[7]
IGROV1	Ovarian Cancer	25-83	[7]
OVCAR8	Ovarian Cancer	25-83	[7]

Table 2: In Vivo Efficacy of Teglarinad in Xenograft Models

Cancer Model	Dose (mg/kg)	Dosing Regimen	Best Response	Reference
Renal Cell Carcinoma (786-O)	100	BIDx5	70% TGI	[22]
Triple-Negative Breast Cancer (MDA-MB-231)	150	BIDx4	84% TGI	[22]
Triple-Negative Breast Cancer (MDA-MB-468)	100	BIDx7	73% TGI	[22]
Colorectal Carcinoma (COLO 205)	100	BIDx5	41% TR	[22]
Esophageal Squamous (KYSE510)	150	BIDx5	90% TR	[22]

TGI: Tumor Growth Inhibition; TR: Tumor Regression

Clinical Development and Future Directions

Teglarinad has been evaluated in a first-in-human Phase 1 clinical trial in patients with advanced solid malignancies and non-Hodgkin's lymphoma (NCT02702492).[22][23] The study aimed to determine the maximum tolerated dose (MTD) and recommended Phase 2 dose (RP2D) of Teglarinad alone and in combination with niacin.[23] While the MTD was not reached in the dose-escalation part of the study, the trial was prematurely halted due to a lack of observable efficacy at the tested doses.[23] The most common treatment-related adverse events included anemia, arthralgia, and fatigue.[23]

Despite the initial clinical results, the unique dual-targeting mechanism of Teglarinad warrants further investigation. Future research could focus on:

• Biomarker-Driven Patient Selection: Identifying predictive biomarkers, such as NAPRT1 deficiency, could help select patients most likely to respond to Teglarinad.

• Combination Therapies: Exploring rational combinations of Teglarinad with other anti-cancer agents, such as DNA-damaging drugs or other targeted therapies, may enhance its efficacy.

• Exploring Different Tumor Types: Further preclinical studies in a broader range of cancer models could identify tumor types that are particularly sensitive to dual NAMPT and PAK4 inhibition.

Conclusion

Teglarinad represents a novel approach to cancer therapy by simultaneously targeting cellular metabolism and key oncogenic signaling pathways. Its dual inhibition of NAMPT and PAK4 provides a strong rationale for its development as an anti-cancer agent. The detailed methodologies provided in this guide offer a framework for researchers to further investigate the therapeutic potential of Teglarinad and similar dual-targeting inhibitors in the field of oncology. While early clinical trial results have been challenging, a deeper understanding of its mechanism of action and the identification of responsive patient populations may yet unlock the full potential of this promising therapeutic strategy.

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An In-depth Technical Guide to the Discovery and Development of Teglarinad (GMX1777)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Teglarinad (GMX1777) is a systematically investigated, water-soluble prodrug of the potent and specific small molecule inhibitor GMX1778 (also known as CHS-828).[1][2] This document provides a comprehensive technical overview of Teglarinad, from its discovery and mechanism of action to its preclinical and clinical development. The core of Teglarinad's anticancer activity lies in the inhibition of nicotinamide phosphoribosyltransferase (NAMPT), a rate-limiting enzyme in the salvage pathway of nicotinamide adenine dinucleotide (NAD+) biosynthesis.[3][4] By targeting the metabolic dependency of cancer cells on this pathway, Teglarinad induces a rapid depletion of intracellular NAD+, leading to a cascade of events including metabolic collapse, interference with DNA repair, and ultimately, apoptotic cell death.[5][6] This guide details the scientific rationale, experimental validation, and clinical evaluation of Teglarinad, offering field-proven insights for professionals in oncology and drug development.

Introduction: The Rationale for Targeting NAD+ Metabolism in Oncology

Nicotinamide adenine dinucleotide (NAD+) is an essential coenzyme in a vast array of cellular processes, including energy metabolism, DNA repair, and redox reactions.[5][7] Many cancer cells exhibit elevated metabolic rates and a heightened dependency on the NAD+ salvage pathway to fuel their rapid proliferation and survival.[8] This dependency is primarily governed by the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which catalyzes the rate-limiting step in the conversion of nicotinamide to NAD+.[5][8] The overexpression of NAMPT in various tumor types has positioned it as a compelling therapeutic target in oncology.[9] Teglarinad was developed to exploit this metabolic vulnerability, representing a targeted approach to induce energy depletion and cell death specifically in cancer cells.

Discovery and Medicinal Chemistry

Teglarinad (GMX1777) is the water-soluble prodrug of GMX1778, a potent pyridinylcyanoguanidine.[1][10] GMX1778 was initially identified for its potent cytotoxic profile, though its precise mechanism of action was not immediately known.[10] Subsequent research established that GMX1778 is a potent and specific inhibitor of NAMPT.[3] The development of Teglarinad as a prodrug was a strategic decision to improve the compound's pharmaceutical properties for intravenous administration, ensuring rapid conversion to the active GMX1778 form in vivo.[1][11]

A unique aspect of GMX1778's interaction with its target is that it also acts as a substrate for NAMPT. The enzyme phosphoribosylates GMX1778, and this modified form is more effectively retained within the cell, contributing to its sustained inhibitory activity.[5] This dual role as both an inhibitor and a substrate that becomes intracellularly trapped underscores its potency.[5]

Mechanism of Action: Inhibition of NAMPT and Downstream Consequences

The primary mechanism of action of Teglarinad's active form, GMX1778, is the competitive inhibition of NAMPT, with an IC50 of less than 25 nM.[7][12] This inhibition blocks the synthesis of NAD+ from nicotinamide, leading to a rapid and severe depletion of intracellular NAD+ pools.[13] The consequences of this NAD+ depletion are pleiotropic and culminate in cancer cell death through several interconnected pathways:

• Metabolic Collapse: NAD+ is a critical cofactor for glycolysis and oxidative phosphorylation. Its depletion leads to a significant reduction in ATP levels, triggering a metabolic crisis within the cancer cell.[5]

• Interference with DNA Repair: NAD+ is the sole substrate for poly(ADP-ribose) polymerases (PARPs), a family of enzymes crucial for DNA damage repair.[14] By depleting the NAD+ pool, GMX1778 impairs PARP activity, sensitizing cancer cells to DNA-damaging agents and radiation.

• Induction of Oxidative Stress: GMX1778 has been shown to increase intracellular reactive oxygen species (ROS) in cancer cells by decreasing the levels of NAD+ and its reduced forms, NADH and NADPH, which are essential for cellular redox balance.[15]

The central role of NAMPT inhibition in the therapeutic action of Teglarinad is illustrated in the following signaling pathway diagram.

Caption: Mechanism of action of Teglarinad (GMX1777).

Pharmacology and Pharmacokinetics

A key feature of Teglarinad is its rapid conversion to the active moiety, GMX1778, in vivo.[1][11] In mice, Teglarinad administered via intravenous infusion has a half-life of less than 0.7 hours.[4] This rapid conversion ensures that the systemically delivered prodrug is efficiently transformed into the active NAMPT inhibitor.

Pharmacokinetic studies in a phase 1 clinical trial demonstrated that exposure to GMX1778 increases in a more than dose-proportional manner with escalating doses of Teglarinad.[1] In humans, GMX1778 plasma levels of approximately 10 µM have been achieved.[16]

Preclinical Development

The antitumor activity of Teglarinad has been evaluated in a range of preclinical models, both as a single agent and in combination with other therapies.

In Vitro Activity

GMX1778 has demonstrated potent cytotoxic effects in various cancer cell lines. The IC50 values for GMX1778 are in the low nanomolar range for many cell lines, highlighting its potent single-agent activity.

Cell Line	Cancer Type	IC50 (nM)	Reference
FaDu	Head and Neck Cancer	10	[6]
C666-1	Head and Neck Cancer	5	[6]
U251	Glioblastoma	5	[15]

In Vivo Xenograft Models

Teglarinad has shown significant antitumor efficacy in various human tumor xenograft models.[17] A 24-hour intravenous infusion of Teglarinad at 75 mg/kg caused tumor regression in multiple myeloma (IM-9), small-cell lung cancer (SHP-77), and colon carcinoma (HCT-116) models.[17]

In combination with radiotherapy, Teglarinad has demonstrated synergistic effects. In FaDu and C666-1 head and neck cancer xenograft models, systemic administration of Teglarinad (50-100 mg/kg/day, intramuscularly for 5 days) with local tumor radiotherapy led to complete tumor regression.[6] This enhancement of radiation efficacy is attributed to the dual effects of interfering with DNA repair and inhibiting angiogenesis.[6]

Clinical Development

Teglarinad has been evaluated in early-phase clinical trials for patients with advanced solid tumors and lymphomas.

Phase 1 Dose-Escalation Study

A first-in-human, open-label, dose-escalation study was conducted to determine the maximum tolerated dose (MTD), safety profile, and pharmacokinetics of Teglarinad administered as a 24-hour intravenous infusion every 21 days.[1] The MTD was determined to be 140 mg/m².[18] The most common adverse events included nausea, diarrhea, fatigue, vomiting, and thrombocytopenia.[1] In this study, two patients had stable disease for over 4 months, and three additional patients had stable disease for at least 3 months.[1]

Phase I/II Study in Metastatic Melanoma

A Phase I/II clinical trial (NCT00724841) was initiated to evaluate Teglarinad in combination with the oral chemotherapeutic agent temozolomide for the treatment of metastatic melanoma.[11] The study was designed to administer Teglarinad as a 3-hour infusion on days 1, 3, and 5, in combination with a 5-day oral regimen of temozolomide, every 4 weeks.[11] However, this study was terminated due to financial constraints, and as such, no efficacy or safety data has been published from this trial.[11]

Experimental Protocols

The following are representative protocols for key assays used in the characterization of Teglarinad and its active form, GMX1778.

In Vitro NAMPT Inhibition Assay

This protocol describes a coupled-enzyme assay to determine the inhibitory activity of GMX1778 against recombinant NAMPT.

Principle: This is a fluorescence-based assay that quantifies the production of NAD+. Recombinant NAMPT converts nicotinamide (NM) and phosphoribosyl pyrophosphate (PRPP) to nicotinamide mononucleotide (NMN). NMN is then converted to NAD+ by NMN adenyltransferase (NMNAT). The resulting NAD+ is used in a coupled reaction to generate a fluorescent product.

Materials:

• Recombinant human NAMPT

• Recombinant NMNAT1

• GMX1778

• Nicotinamide (NM)

• Phosphoribosyl pyrophosphate (PRPP)

• ATP

• Lactate dehydrogenase

• Diaphorase

• Resazurin

• Assay Buffer (e.g., 50 mM HEPES, pH 7.4, with salts and a reducing agent)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of GMX1778 in assay buffer.

• In a 96-well plate, add recombinant NAMPT enzyme to each well, except for the no-enzyme control wells.

• Add the GMX1778 dilutions to the appropriate wells. Include a vehicle control (e.g., DMSO).

• Prepare a reaction mixture containing NM, PRPP, ATP, NMNAT1, and the detection system (lactate dehydrogenase, diaphorase, resazurin).

• Initiate the reaction by adding the reaction mixture to all wells.

• Incubate the plate at room temperature for a defined period (e.g., 180 minutes), protected from light.

• Measure fluorescence at the appropriate excitation and emission wavelengths (e.g., 560 nm excitation, 590 nm emission for resazurin).

• Calculate the percent inhibition for each concentration of GMX1778 and determine the IC50 value using a suitable data analysis software.

Caption: Workflow for in vitro NAMPT inhibition assay.

Measurement of Intracellular NAD+ Levels

This protocol describes a method for quantifying intracellular NAD+ levels in cancer cells following treatment with GMX1778.

Principle: This method utilizes a commercially available NAD+/NADH quantification kit. Cells are lysed, and the total NAD+ and NADH are measured using an enzymatic cycling assay that generates a colorimetric or fluorescent signal proportional to the amount of NAD+.

Materials:

• Cancer cell line of interest

• GMX1778

• Cell culture reagents

• Phosphate-buffered saline (PBS)

• NAD+/NADH Quantification Kit (e.g., from MBL International or similar)

• Microplate reader (absorbance or fluorescence)

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat cells with various concentrations of GMX1778 for the desired time points. Include a vehicle control.

• After treatment, wash the cells with cold PBS.

• Lyse the cells using the extraction buffer provided in the kit. A freeze-thaw cycle can be used to ensure complete lysis.

• To measure total NAD+/NADH, add the cell extract to the NAD cycling reaction mixture according to the kit's instructions.

• To measure NADH only, pretreat the extract to decompose NAD+ (e.g., by heating), then proceed with the cycling reaction.

• Incubate the reactions as specified in the kit protocol.

• Measure the absorbance or fluorescence using a microplate reader.

• Calculate the NAD+ and NADH concentrations based on a standard curve generated with known concentrations of NAD+ and NADH.

• Normalize the results to cell number or total protein concentration.

Conclusion and Future Directions

Teglarinad is a well-characterized NAMPT inhibitor with a clear mechanism of action and demonstrated preclinical antitumor activity, both as a monotherapy and in combination with radiotherapy. Its development as a water-soluble prodrug of the potent inhibitor GMX1778 represents a rational approach to cancer therapy targeting cellular metabolism. While early clinical development showed a manageable safety profile and signs of disease stabilization, further clinical investigation was halted.

A promising strategy for future development of NAMPT inhibitors like Teglarinad involves patient selection based on the expression of nicotinic acid phosphoribosyltransferase 1 (NAPRT1).[3] Tumors deficient in NAPRT1 are unable to utilize nicotinic acid to bypass NAMPT inhibition, rendering them more sensitive to GMX1778.[3] Co-administration of nicotinic acid with Teglarinad could potentially widen the therapeutic window by protecting normal tissues (which are typically NAPRT1-proficient) from toxicity while maintaining efficacy in NAPRT1-deficient tumors.[3] This biomarker-driven approach could revive interest in the clinical development of Teglarinad and other NAMPT inhibitors for the treatment of specific cancer subtypes.

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• Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner. Journal of Biological Chemistry. [Link]

• Discovery of a novel NAMPT inhibitor that selectively targets NAPRT-deficient EMT-subtype cancer cells and alleviates chemotherapy-induced peripheral neuropathy. Journal of Experimental & Clinical Cancer Research. [Link]

• A Phase I/II Study of GMX1777 in Combination With Temozolomide for the Treatment of Metastatic Melanoma. SurvivorNet. [Link]

• Discovery of a Highly Selective NAMPT Inhibitor That Demonstrates Robust Efficacy and Improved Retinal Toxicity with Nicotinic Acid Coadministration. Molecular Cancer Therapeutics. [Link]

• Medicinal Chemistry of Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibitors. Journal of Medicinal Chemistry. [Link]

• The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors. Molecular and Cellular Biology. [Link]

• Identification of NAPRT Inhibitors with Anti-Cancer Properties by In Silico Drug Discovery. International Journal of Molecular Sciences. [Link]

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Teglarinad (GMX1777) and the Disruption of NAD+ Biosynthesis: A Technical Guide to NAMPT Inhibition in Oncology

Executive Summary

Teglarinad chloride (also known as GMX1777 or EB1627) is a highly soluble prodrug of the cyanoguanidine compound GMX1778[1][2]. In the field of targeted oncology, GMX1778 has emerged as a potent and specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+ salvage pathway[1][3]. Because cancer cells exhibit exceptionally high NAD+ turnover rates to sustain elevated glycolysis and continuous DNA repair, they are uniquely vulnerable to NAMPT inhibition[3][4]. This guide details the mechanistic rationale, downstream signaling consequences, and self-validating experimental protocols for investigating Teglarinad's role in NAD+ biosynthesis inhibition.

Core Mechanism: The NAD+ Salvage Pathway & Synthetic Lethality

Mammalian cells synthesize NAD+ via two primary routes: the de novo pathway from tryptophan, and the salvage pathways utilizing either nicotinamide (NAM) or nicotinic acid (NA)[5][6].

Cancer cells predominantly rely on the NAM salvage pathway, catalyzed by NAMPT, to recycle NAM back into nicotinamide mononucleotide (NMN), which is subsequently converted to NAD+[3][5]. The continuous consumption of NAD+ by poly(ADP-ribose) polymerases (PARPs) during DNA repair and by sirtuins makes NAMPT an essential survival node for tumors[1][4].

GMX1778 competitively inhibits NAMPT with an IC50 of <25 nM, effectively severing this recycling loop (3)[3][7]. Crucially, normal cells can bypass NAMPT inhibition by utilizing the Preiss-Handler pathway, which converts exogenous NA to NAD+ via Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1)[3][5]. Because many tumors (e.g., glioblastomas and sarcomas) are NAPRT1-deficient due to promoter methylation, Teglarinad presents a profound synthetic lethal therapeutic window[5][8][9].

Figure 1: NAD+ Biosynthesis Pathways and Targeted Inhibition of NAMPT by Teglarinad.

Pharmacokinetics & Prodrug Dynamics

The active moiety, GMX1778, is highly lipophilic, limiting its utility for intravenous administration[10]. To overcome this, Teglarinad (GMX1777) was engineered as a water-soluble prodrug[4][11]. Upon administration, plasma esterases rapidly execute hydrolytic cleavage of a carbonate ester bond, converting Teglarinad into GMX1778 with a half-life of less than 0.7 hours in murine models[4][11][12]. This rapid conversion ensures high systemic exposure of the active inhibitor while maintaining formulation stability.

Downstream Cellular Consequences of NAD+ Depletion

The cytotoxicity of Teglarinad is not instantaneous; it requires the gradual exhaustion of pre-existing intracellular NAD+ pools[5][10]. Once NAD+ falls below critical thresholds, a catastrophic signaling cascade ensues:

• Glycolytic Arrest & ATP Depletion: NAD+ is an obligate cofactor for glyceraldehyde 3-phosphate dehydrogenase (GAPDH). Its depletion halts glycolysis, leading to severe ATP loss[4].

• ROS Accumulation: The loss of NAD+ subsequently depletes NADH and NADPH pools, stripping the cell of its reducing equivalents. This redox imbalance triggers lethal reactive oxygen species (ROS) accumulation (8)[5][8].

• NF-κB Antagonism: Early studies suggested GMX1778 directly antagonized NF-κB[11]. However, rigorous metabolic profiling later proved that NF-κB inhibition is a secondary consequence of the profound ATP loss following NAMPT inhibition[4].

• Apoptosis: The culmination of metabolic collapse and unresolved DNA damage forces the tumor cell into apoptosis[4][11].

Figure 2: Causal cascade of cellular events following NAD+ depletion by GMX1778.

Experimental Workflows & Protocols

To rigorously validate Teglarinad/GMX1778 in preclinical models, researchers must utilize self-validating assay systems. Viability assays alone cannot distinguish on-target NAMPT inhibition from off-target cytotoxicity.

Protocol 1: Time-Resolved Validation of NAMPT Inhibition

Causality Rationale: True NAMPT inhibitors exhibit a temporal uncoupling between NAD+ depletion (early event) and ATP loss/cell death (late event). If ATP drops simultaneously with NAD+, the compound is likely a non-specific membrane lysing agent.

• Cell Seeding: Plate NAPRT1-deficient cells (e.g., U251 glioblastoma) at 5,000 cells/well in 96-well plates. Allow 24 hours for adherence.

• Treatment: Treat with a dose-response gradient of GMX1778 (1 nM to 100 nM).

• Temporal Harvesting: Prepare parallel plates for harvesting at 12h, 24h, and 72h post-treatment.

• NAD+ Quantification (12h): Lyse cells and measure total NAD+/NADH using an enzymatic cycling assay (e.g., NAD/NADH-Glo). A >80% drop in NAD+ should be observed.

• ATP & Viability (24h & 72h): Measure ATP using a luminescence-based viability assay (e.g., CellTiter-Glo). ATP levels should remain relatively stable at 12h but collapse by 48-72h.

Protocol 2: NAPRT1-Dependent Synthetic Lethality Rescue Assay

Causality Rationale: To definitively prove that GMX1778-induced apoptosis is strictly due to NAD+ depletion via NAMPT, we utilize Nicotinic Acid (NA) to bypass the metabolic block.

• Cell Selection: Plate a NAPRT1-deficient line (U251) and a NAPRT1-proficient line (HCT-116).

• Co-Treatment: Treat both lines with the IC90 of GMX1778. Concurrently, supplement half the wells with 10 µM exogenous Nicotinic Acid (NA).

• Incubation: Incubate for 72 hours.

• Validation Readout: Assess cell viability.

  • Expected Result: NA will completely rescue the viability of the NAPRT1-proficient HCT-116 cells, proving the drug is on-target[3][5]. NA will fail to rescue the NAPRT1-deficient U251 cells, validating the synthetic lethal therapeutic window[5][8].

Quantitative Data Summary

The following table summarizes the critical quantitative parameters of Teglarinad and its active moiety:

Metric	Value	Context / Significance
Primary Target	NAMPT	Rate-limiting enzyme in the NAD+ salvage pathway.
GMX1778 IC50	< 25 nM	Highly potent, competitive inhibition of NAMPT[7][13].
Teglarinad Half-life	< 0.7 hours (in mice)	Rapidly converted to active GMX1778 via esterase cleavage[12].
Rescue Agent	Nicotinic Acid (NA)	Bypasses NAMPT block via the NAPRT1-dependent pathway[3][5].
Resistance Biomarker	NAPRT1 Expression	Tumors expressing NAPRT1 are resistant if dietary NA is present[5][8].

Conclusion

Teglarinad represents a sophisticated approach to exploiting the metabolic vulnerabilities of cancer. By utilizing a highly soluble prodrug strategy to deliver the potent NAMPT inhibitor GMX1778, researchers can effectively collapse the NAD+ salvage pathway[1][4]. When applied to NAPRT1-deficient tumors, this mechanism induces a catastrophic cascade of ATP depletion, ROS accumulation, and apoptosis, offering a highly targeted synthetic lethal strategy in oncology[5][8].

References

• Watson M, Roulston A, Bélec L, et al. "The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors." Molecular and Cellular Biology, 2009.
• Cerna D, Li H, Flaherty S, et al. "Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner." Journal of Biological Chemistry, 2012.
• National Institutes of Health. "Teglarinad Chloride - PubChem Compound Summary." PubChem, 2026.
• National Cancer Institute. "Definition of teglarinad chloride." NCI Drug Dictionary, 2026.

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Pharmacokinetic and Mechanistic Profiling of Teglarinad (GMX1777): Prodrug Conversion and NAMPT Inhibition in Oncology

Executive Summary

Teglarinad chloride (GMX1777) represents a critical advancement in the targeted disruption of tumor metabolism. Designed as a highly water-soluble prodrug, GMX1777 rapidly converts in vivo to its active cyanoguanidine pharmacophore, GMX1778 (CHS-828) 1. GMX1778 is a potent, competitive inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway 2. This technical guide explores the chemical rationale behind the prodrug formulation, the pharmacokinetics of its conversion, the downstream metabolic consequences of NAMPT inhibition, and the clinical outcomes observed in Phase I trials.

Structural Rationale and Prodrug Chemistry

The parent compound, GMX1778, demonstrated exceptional anti-tumor efficacy in preclinical models but was severely limited by poor aqueous solubility and erratic oral bioavailability, leading to unpredictable systemic exposure 3. To circumvent this, GMX1777 was synthesized by conjugating GMX1778 to a solubilizing polyethylene glycol (PEG) linker via an esterase-cleavable carbonate bond [[4]]().

Causality in Design: This specific structural modification increased the compound's aqueous solubility to nearly 97 mg/mL. This high solubility enables continuous intravenous (IV) administration, ensuring predictable pharmacokinetic profiling and overcoming the limitations of the parent drug 4.

Pharmacokinetics: Prodrug Conversion Dynamics

Upon intravenous infusion, GMX1777 is subjected to rapid hydrolytic cleavage by ubiquitous serum and tissue esterases. The carbonate ester bond is hydrolyzed, releasing the active GMX1778 molecule and the inert PEG linker 5. Preclinical and clinical data indicate that the half-life of the intact GMX1777 prodrug in plasma is exceptionally short (often <0.7 hours), ensuring that systemic exposure is predominantly driven by the active GMX1778 pharmacophore 6.

Fig 1. Hydrolytic conversion of Teglarinad (GMX1777) to active GMX1778.

Mechanism of Action: Target Engagement at NAMPT

Cancer cells exhibit a high turnover rate of NAD+ due to elevated metabolic demands and continuous DNA repair processes (e.g., PARP activation) 7. To sustain this, tumors heavily rely on the NAD+ salvage pathway, where NAMPT converts nicotinamide (NAM) to nicotinamide mononucleotide (NMN) 2.

GMX1778 binds competitively to the nicotinamide-binding pocket of NAMPT (IC50 < 25 nM), halting NMN production 2. Interestingly, GMX1778 is itself phosphoribosylated by NAMPT, a process that traps the inhibitor intracellularly and prolongs its pharmacodynamic effect 2.

The Causality of Cell Death: The depletion of NAD+ leads to a profound metabolic crisis. Without NAD+ as a coenzyme, glycolysis is blocked at the glyceraldehyde 3-phosphate dehydrogenase (GAPDH) step. This blockade results in rapid ATP depletion, suppression of NF-κB transcription (a secondary consequence of ATP loss), and ultimately, tumor cell apoptosis [[1]]() 8.

Fig 2. Inhibition of the NAD+ salvage pathway by GMX1778.

Experimental Methodologies: Validating Conversion & Target Engagement

Robust analytical and biochemical assays are required to validate the prodrug-to-drug conversion and confirm target engagement. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: LC-MS/MS Quantification of GMX1777 to GMX1778 Conversion in Plasma

This protocol establishes a self-validating system to monitor the pharmacokinetic conversion of the prodrug in vivo.

• Sample Preparation (Quenching): Collect 50 µL of plasma and immediately add 150 µL of ice-cold acetonitrile spiked with 10 ng/mL of stable-isotope labeled GMX1778 (e.g., ^13C-GMX1778) as an internal standard. Rationale: The cold solvent halts further ex vivo esterase activity, preventing artificial conversion post-blood draw.

• Extraction: Vortex the mixture for 30 seconds, then centrifuge at 14,000 × g for 10 minutes at 4°C to precipitate plasma proteins. Transfer 100 µL of the supernatant to an autosampler vial.

• Chromatographic Separation: Inject 5 µL onto a C18 reversed-phase column (e.g., 50 × 2.1 mm, 1.7 µm). Use a gradient elution with Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile) at a flow rate of 0.4 mL/min.

• Mass Spectrometry Detection: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for GMX1777 (m/z 632.2 → 284.1) and GMX1778 (m/z 415.1 → 284.1).

• Data Analysis: Construct a calibration curve using the peak area ratio of the analyte to the internal standard. Calculate the in vivo conversion half-life and Area Under the Curve (AUC) for both compounds.

Protocol 2: In Vitro Coupled-Enzyme Assay for NAMPT Activity

To prove causality between GMX1778 exposure and NAMPT inhibition, a coupled-enzyme assay is utilized 2.

• Reagent Master Mix: Prepare a reaction buffer (50 mM Tris-HCl pH 7.5, 10 mM MgCl2) containing 0.4 mM phosphoribosyl pyrophosphate (PRPP), 2 mM ATP, 10 µg/mL recombinant human NAMPT, and 5 µg/mL recombinant NMNAT1.

• Inhibitor Incubation: Aliquot the master mix into a 96-well plate. Add varying concentrations of GMX1778 (0.1 nM to 10 µM) and incubate for 15 minutes at room temperature.

• Reaction Initiation: Add 10 µM Nicotinamide (NAM) to initiate the reaction. NAMPT will convert NAM to NMN, which NMNAT1 immediately converts to NAD+. Incubate for 45 minutes at 37°C.

• Detection: Add a water-soluble tetrazolium salt (WST-8) and alcohol dehydrogenase. The generated NAD+ acts as a coenzyme to reduce WST-8 into a formazan dye. Measure absorbance at 450 nm using a microplate reader.

• Validation: Plot absorbance against the log concentration of GMX1778 and use non-linear regression to determine the IC50 value.

Clinical Pharmacokinetics & Toxicity Profile

The translation of GMX1777 into human trials focused on establishing a maximum tolerated dose (MTD) and confirming the pharmacokinetic profile observed in preclinical models. In a Phase I dose-escalation trial, GMX1777 was administered as a 24-hour continuous IV infusion every 21 days 910. Pharmacokinetic analysis confirmed the rapid and complete conversion of GMX1777 to GMX1778 across all dose levels.

Table 1: Phase I Clinical Trial Dose Escalation and Toxicity Profile of GMX1777

Dose Cohort (mg/m²)	Administration Route	Pharmacokinetic Observation	Key Toxicities & DLTs	Clinical Outcome
60	24-hr IV Infusion	Rapid conversion to GMX1778	No >Grade 1 toxicities	Tolerated
120	24-hr IV Infusion	Rapid conversion to GMX1778	Grade 3 infusion site infection	Tolerated
140 (MTD)	24-hr IV Infusion	Rapid conversion to GMX1778	Tolerable safety profile	Stable disease achieved
160	24-hr IV Infusion	Rapid conversion to GMX1778	Grade 3 skin rash, pruritis	Exceeded MTD
200	24-hr IV Infusion	Rapid conversion to GMX1778	Grade 4 thrombocytopenia, Grade 4 GI hemorrhage	Dose-Limiting Toxicity (DLT)

Data synthesized from Phase I trial reports 910.

Future Directions: Synthetic Lethality and Combinatorial Strategies

While single-agent efficacy of GMX1777 has shown stable disease in some patients, the future of NAMPT inhibitors lies in combinatorial strategies. Because DNA-damaging agents activate Poly(ADP-ribose) polymerase (PARP), which consumes massive amounts of NAD+, combining GMX1777 with radiation or chemotherapeutics (e.g., Pemetrexed) creates a synthetic lethal environment 117. The simultaneous inhibition of NAD+ regeneration by GMX1778 and the accelerated consumption of NAD+ by PARP drives tumors into irreversible metabolic collapse. Furthermore, patient stratification based on NAPRT1 deficiency (which prevents tumors from utilizing nicotinic acid to bypass NAMPT inhibition) offers a targeted biomarker strategy to widen the therapeutic index of GMX1777 2.

References

• Watson M, et al. "The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors." Molecular and Cellular Biology, PMC. URL:[Link]

• "Teglarinad Chloride | CID 9961434". PubChem. URL:[Link]

• "NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177 Lu-DOTATATE Treatment of Neuroendocrine Tumors". Journal of Nuclear Medicine. URL: [Link]

• "Pharmacological Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT), an Enzyme Essential for NAD+ Biosynthesis, in Human Cancer Cells". Journal of Biological Chemistry, PMC. URL:[Link]

• "Synergy between the NAMPT Inhibitor GMX1777(8) and Pemetrexed in Non–Small Cell Lung Cancer Cells Is Mediated by PARP Activation and Enhanced NAD Consumption". Cancer Research, AACR. URL:[Link]

• Pishvaian MJ, et al. "A phase 1 trial of GMX1777: An inhibitor of nicotinamide phosphoribosyl transferase (NAMPRT)". Journal of Clinical Oncology, ASCO. URL:[Link]

• "New strategies to maximize therapeutic opportunities for NAMPT inhibitors in oncology". Molecular & Cellular Oncology, NIH. URL:[Link]

• Pishvaian MJ, et al. "A phase I trial of GMX1777, an inhibitor of nicotinamide phosphoribosyl transferase (NAMPRT), given as a 24-hour infusion". Journal of Clinical Oncology, ASCO (2009). URL:[Link]

• "Medicinal Chemistry of Nicotinamide Phosphoribosyltransferase (NAMPT) Inhibitors". Journal of Medicinal Chemistry, ACS. URL:[Link]

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Protocols & Analytical Methods

Application Note: In Vivo Administration Protocol for Teglarinad (GMX1777) in Murine Oncology Models

Introduction and Mechanistic Rationale

Teglarinad chloride (also known as GMX1777 or EB-1627) is a highly soluble prodrug of the cyanoguanidine compound GMX1778, functioning as a potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT)[1][2]. In oncological research, NAMPT is a critical enzyme in the NAD+ salvage pathway. Tumor cells, which often exhibit high metabolic turnover and constitutive DNA damage, rely heavily on NAD+ for ATP production and as a substrate for poly(ADP-ribose) polymerase (PARP) during DNA repair[3].

Upon in vivo administration, Teglarinad is rapidly converted into the active moiety GMX1778 via hydrolytic cleavage of a carbonate ester bond (plasma half-life < 0.7 h in mice)[1][2]. By depleting intracellular NAD+ pools, Teglarinad induces a bioenergetic crisis and impairs DNA repair mechanisms, making it highly synergistic with radiotherapy[3].

Experimental Design & Causality (E-E-A-T)

As an application scientist, designing an in vivo protocol requires understanding the pharmacokinetic (PK) and pharmacodynamic (PD) profile of the compound:

• Rapid Prodrug Conversion: Because Teglarinad converts to GMX1778 rapidly, continuous or repeated dosing strategies (such as 24-hour intravenous infusion or daily intramuscular injections) are required to maintain target suppression[1].

• Radiosensitization Rationale: Radiotherapy induces DNA double-strand breaks. By administering Teglarinad prior to radiation, researchers can block PARP-mediated DNA repair (which is NAD+-dependent), forcing the tumor cells into apoptosis[3].

• Formulation Stability: Teglarinad chloride is water-soluble but must be prepared freshly for in vivo use to prevent premature hydrolysis of the prodrug ester bond ex vivo[1].

Quantitative Efficacy Data in Murine Models

The following table summarizes validated dosing regimens and their corresponding efficacy in specific murine xenograft models based on preclinical literature[1][3].

Tumor Model	Cancer Type	Route of Administration	Dosing Regimen	Key Outcomes
IM-9	Multiple Myeloma	Intravenous (IV) Infusion	75 mg/kg (24h continuous)	Nearly complete tumor regression; significant growth delay.
SHP-77	Small-Cell Lung	Intravenous (IV) Infusion	75 mg/kg (24h continuous)	Tumor regression and bioenergetic collapse.
FaDu	Head & Neck Squamous Cell	Intramuscular (IM)	50–100 mg/kg/day for 5 days	Complete regression for 50 days when combined with radiotherapy.
C666-1	Nasopharyngeal	Intramuscular (IM)	50–100 mg/kg/day for 5 days	Complete regression for 20 days when combined with radiotherapy.

Step-by-Step In Vivo Protocol

Preparation of the Working Solution

Note: Teglarinad chloride stock solutions can be stored at -80°C for up to 6 months. Working solutions must be prepared fresh daily[1].

• Thawing: Equilibrate the Teglarinad chloride powder or DMSO stock to room temperature in a desiccator to avoid moisture condensation.

• Vehicle Formulation: For a clear aqueous solution, dissolve the compound in a physiological vehicle (e.g., 5% Dextrose in Water or standard saline). If starting from a DMSO stock, ensure the final DMSO concentration is ≤5% to avoid vehicle toxicity in mice.

• Mixing: Vortex gently. If phase separation occurs, use mild sonication in a water bath (<30°C) until the solution is completely clear.

Administration Route A: 24-Hour Intravenous (IV) Infusion

Best for: Hematological malignancies and rapid systemic NAD+ depletion.

• Catheterization: Surgically implant a jugular vein catheter in the mouse (e.g., BALB/c nude or SCID), connected to a micro-infusion pump via a tether system.

• Dosing: Set the infusion pump to deliver a total dose of 75 mg/kg over a 24-hour period[1].

• Flushing: Post-infusion, flush the catheter with heparinized saline to maintain patency if multi-cycle dosing is planned.

Administration Route B: Intramuscular (IM) Injection

Best for: Solid tumors (e.g., Head and Neck xenografts) and combination with localized radiotherapy.

• Restraint: Secure the mouse using a standard restraint device.

• Injection: Administer 50 mg/kg to 100 mg/kg of Teglarinad into the hind limb skeletal muscle[1][3]. Use a 27G or 29G needle to minimize tissue trauma.

• Schedule: Repeat the IM injection daily for 5 consecutive days.

• Radiotherapy Combination: If combining with radiation, administer the IM dose 4 hours prior to localized tumor irradiation to ensure maximum PARP inhibition during the radiation-induced DNA damage phase[3].

In Vivo Monitoring and Endpoints

• Metabolic Monitoring: Collect tumor tissue or use (18F)FDG-PET imaging 4 to 24 hours post-dose to confirm the reduction in cellular ATP and bioenergetic status[3].

• Toxicity Checks: Monitor body weight daily. A weight loss of >20% necessitates a dosing holiday.

Mechanistic Pathway Visualization

The following diagram illustrates the pharmacological mechanism of Teglarinad in vivo, from prodrug conversion to the induction of tumor cell death.

Caption: Mechanism of action of Teglarinad (GMX1777) leading to NAD+ depletion and tumor apoptosis.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. | BioWorld [bioworld.com]

Calculating Teglarinad dosage for cell culture experiments

As a Senior Application Scientist, I have designed this protocol to address the nuanced biochemical realities of utilizing Teglarinad in vitro. Standardizing drug dosages without understanding the underlying metabolic pathways often leads to unrepeatable data. This application note synthesizes the mechanistic pharmacology of Teglarinad with field-proven methodologies to ensure your cell culture assays are both accurate and self-validating.

Introduction & Mechanism of Action

1 (also known as GMX1777 or EB-1627) is a highly potent, water-soluble prodrug of the cyanoguanidine compound GMX1778[1]. It functions as a specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT), which is the rate-limiting enzyme in the NAD+ salvage biosynthesis pathway[2]. Because cancer cells have elevated NAD+ turnover rates due to high glycolysis and DNA repair demands, the inhibition of NAMPT rapidly depletes cellular NAD+. This depletion leads to severe ATP loss, shutting down genome stability mechanisms and triggering tumor cell apoptosis[3].

Fig 1: Teglarinad mechanism of action via NAMPT inhibition and subsequent NAD+/ATP depletion.

The Prodrug Conundrum in Cell Culture

Expertise & Experience: A critical pitfall in in vitro assay design is treating Teglarinad strictly as an active compound. In vivo, Teglarinad chloride is rapidly converted to the active moiety, GMX1778, via the 3[3]. In cell culture, this conversion depends entirely on the intrinsic esterase activity of the specific cell line being tested.

For precise mechanistic studies, researchers must either empirically validate their cell line's ability to hydrolyze Teglarinad or utilize the active metabolite (GMX1778) directly. When calculating dosages for Teglarinad chloride, the molecular weight of the chloride salt (4) must be strictly applied to avoid dosing errors[4].

Dosage Calculations and Dilution Strategy

NAMPT inhibitors exhibit extreme potency. The active metabolite GMX1778 demonstrates an 5 in sensitive cell lines[5]. To capture a highly resolved dose-response curve, the working concentration range should span from 0.1 nM to 100 nM.

Table 1: Teglarinad Chloride Stock Preparation (Target: 10 mM)

Reagent	Molecular Weight	Target Concentration	Mass Required	DMSO Volume
Teglarinad Chloride	672.61 g/mol	10 mM	6.73 mg	1.0 mL

| Teglarinad Chloride | 672.61 g/mol | 10 mM | 3.36 mg | 0.5 mL |

Table 2: 1000X Serial Dilution Strategy for Dose-Response

Step	Source Solution	Volume of Source	Volume of DMSO	Final 1000X Conc.	Final Media Conc.
1	10 mM Stock	10 µL	990 µL	100 µM	100 nM
2	100 µM (Step 1)	50 µL	50 µL	50 µM	50 nM
3	50 µM (Step 2)	50 µL	50 µL	25 µM	25 nM
4	25 µM (Step 3)	50 µL	50 µL	12.5 µM	12.5 nM
5	12.5 µM (Step 4)	50 µL	50 µL	6.25 µM	6.25 nM
6	6.25 µM (Step 5)	50 µL	50 µL	3.12 µM	3.12 nM

| 7 | Pure DMSO | 0 µL | 100 µL | 0 µM (Vehicle) | 0 nM (0.1% DMSO)|

Experimental Protocol: Cell Viability and Target Validation Assay

Trustworthiness & Self-Validation: To ensure that observed cytotoxicity is explicitly due to NAMPT inhibition and not off-target effects, your protocol must include a mechanistic rescue control. Normal cells, and certain cancer cells, express Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1), allowing them to synthesize NAD+ from Nicotinic Acid (Niacin), completely bypassing NAMPT.2 should rescue these cells from Teglarinad-induced death, providing a self-validating proof of on-target efficacy[2].

Expert Insight on Assay Selection: Do not use MTT or WST-8 (CCK-8) assays for NAMPT inhibitors. These assays rely on NAD(P)H-dependent cellular oxidoreductases. Because Teglarinad directly depletes NAD+, these assays will show an artificially rapid drop in signal that reflects metabolic inhibition rather than true cell death. Instead, use a luminescent ATP-detection assay (e.g., CellTiter-Glo), as ATP depletion is the terminal downstream consequence of the drug's mechanism.

Step-by-Step Methodology:

• Cell Seeding: Seed target cells at 3,000–5,000 cells/well in an opaque white 96-well plate (essential to prevent signal cross-talk in luminescent readouts). Incubate overnight at 37°C, 5% CO2.

• Rescue Control Preparation: Prepare a separate media reservoir containing 20 µM Nicotinic Acid (Niacin). This will be used to feed the designated "Rescue" control wells to validate the NAPRT1 bypass pathway.

• Drug Dilution: Prepare the 1000X serial dilutions in pure DMSO as outlined in Table 2.

• Media Spiking: To avoid direct solvent shock, create a 10X intermediate by diluting the 1000X stocks 1:100 in culture media. Add 11 µL of this 10X intermediate to the 100 µL of media already present in the wells (yielding a 1X drug concentration and a safe 0.1% DMSO background).

• Incubation: Incubate the plates for 48 to 72 hours. Causality Note: NAMPT inhibition does not kill cells immediately; it requires sufficient time for the pre-existing intracellular NAD+ and ATP pools to completely deplete.

• Viability Assay: Equilibrate the plate and CellTiter-Glo reagent to room temperature for 30 minutes. Add a volume of reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL). Place on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a microplate reader. Calculate relative cell viability against the vehicle control and determine the IC50 using non-linear regression analysis.

Fig 2: Step-by-step workflow for Teglarinad cell viability and target validation assay.

References

• National Center for Advancing Translational Sciences (NCATS). "TEGLARINAD CHLORIDE - Inxight Drugs".
• PubChem. "Teglarinad Chloride".
• Yoo et al. "Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner".
• European Bioinformatics Institute. "Compound: TEGLARINAD CHLORIDE (CHEMBL190412)". ChEMBL.
• Probechem Biochemicals. "GMX-1777 chloride (Teglarinad) | NAMPT inhibitor".

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Teglarinad Chloride | C30H43Cl2N5O8 | CID 9961434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Compound: TEGLARINAD CHLORIDE (CHEMBL190412) - ChEMBL [ebi.ac.uk]
• 5. GMX-1777 chloride (Teglarinad) | NAMPT inhibitor | Probechem Biochemicals [probechem.com]

Application Note &amp; Protocols: Quantifying Cellular Bioenergetic Collapse via NAD+ and ATP Depletion Following Teglarinad Treatment

Introduction: Unveiling the Metabolic Impact of Teglarinad

Teglarinad (GMX1777) is a pro-drug that undergoes rapid in-vivo conversion to its active form, GMX1778, a potent and specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT).[1][2] NAMPT is the rate-limiting enzyme in the salvage pathway, the primary mechanism by which mammalian cells synthesize nicotinamide adenine dinucleotide (NAD+).[3] NAD+ is an indispensable coenzyme for a vast array of cellular processes. It is a critical hydride acceptor in redox reactions central to energy metabolism, including glycolysis and the TCA cycle, which fuel the production of adenosine triphosphate (ATP).[4][5] Furthermore, NAD+ serves as a co-substrate for signaling enzymes like sirtuins and poly-ADP-ribose polymerases (PARPs), which regulate gene expression, DNA repair, and cell survival.[6]

By inhibiting NAMPT, Teglarinad effectively chokes off the cell's main NAD+ supply, leading to a rapid depletion of the intracellular NAD+ pool.[7] This bioenergetic crisis culminates in a catastrophic decline in ATP levels, ultimately triggering cell death.[7] Therefore, accurately measuring the dynamics of both NAD+ and ATP depletion is paramount for researchers studying the mechanism of action of Teglarinad, evaluating its efficacy, and identifying potential resistance mechanisms.

This comprehensive guide provides field-proven protocols and expert insights for researchers, scientists, and drug development professionals to reliably quantify NAD+ and ATP depletion in cell-based models following Teglarinad treatment. We will explore the underlying principles of the recommended assays, provide detailed step-by-step workflows, and offer guidance on robust experimental design and data interpretation.

Mechanism of Action: The Path to Bioenergetic Failure

Understanding the biochemical cascade initiated by Teglarinad is crucial for designing and interpreting experiments. The drug's action can be visualized as a direct assault on the cell's primary energy currency production line.

• Drug Activation: Teglarinad (GMX1777) is administered as a soluble pro-drug and is rapidly converted to the active NAMPT inhibitor, GMX1778.[2]

• NAMPT Inhibition: GMX1778 directly binds to and inhibits the NAMPT enzyme.

• Salvage Pathway Blockade: This inhibition halts the conversion of nicotinamide (Nam) to nicotinamide mononucleotide (NMN), a critical step in the NAD+ salvage pathway.[3]

• NAD+ Depletion: With the primary synthesis route blocked, the cellular NAD+ pool is rapidly consumed by various NAD+-dependent enzymes (e.g., PARPs, sirtuins) and metabolic reactions.

• Metabolic Collapse & ATP Depletion: The severe lack of NAD+ cripples ATP-generating pathways like glycolysis and the TCA cycle, which require NAD+ as an electron acceptor to produce NADH. The resulting NADH shortage starves the mitochondrial electron transport chain, leading to a profound depletion of cellular ATP.[5][7]

• Cell Death: The complete loss of cellular energy results in oncosis-mediated cell death.[7]

Sources

• 1. NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177Lu-DOTATATE Treatment of Neuroendocrine Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Teglarinad (GMX1777) for Xenograft Tumor Regression Studies

Introduction: Targeting a Metabolic Vulnerability in Cancer

Teglarinad (GMX1777) is a systematically administered, water-soluble prodrug that is rapidly converted in vivo to its active form, GMX1778.[1][2][3] GMX1778 is a potent and specific inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), a critical enzyme in cellular metabolism.[3][4] NAMPT is the rate-limiting enzyme in the salvage pathway that synthesizes nicotinamide adenine dinucleotide (NAD+), an essential cofactor for a multitude of cellular processes, including energy metabolism, DNA repair, and signaling.[5][6][7]

Many cancer cells exhibit elevated metabolic rates and high NAD+ turnover, rendering them particularly dependent on the NAMPT-mediated salvage pathway for survival.[6][8] This dependency creates a therapeutic window, as inhibiting NAMPT with agents like Teglarinad can selectively induce a metabolic crisis in tumor cells, leading to energy depletion, catastrophic DNA damage, and apoptosis, while normal tissues are comparatively spared.[4][7] These application notes provide a comprehensive guide for researchers on the design, execution, and interpretation of xenograft tumor regression studies using Teglarinad, grounded in its core mechanism of action.

Mechanism of Action: Inducing NAD+ Depletion

The antitumor activity of Teglarinad is rooted in the targeted starvation of cancer cells of NAD+. The process unfolds as follows:

• Systemic Administration & Conversion: The prodrug GMX1777 is administered systemically (e.g., intravenously) and is rapidly converted to the active NAMPT inhibitor, GMX1778, in plasma with a half-life of less than an hour.[1][2]

• NAMPT Inhibition: GMX1778 enters cells and competitively inhibits NAMPT.[9]

• NAD+ Depletion: This blockade of the primary NAD+ salvage pathway leads to a rapid and significant decrease in intracellular NAD+ levels within the tumor.[10]

• Downstream Effects: The resulting NAD+ deficit cripples NAD+-dependent enzymes. A key consequence is the functional inhibition of Poly (ADP-ribose) polymerases (PARPs), which are vital for DNA damage repair.[6][11] The lack of NAD+ also disrupts ATP production, leading to a severe energy crisis.[8]

• Tumor Cell Death: The combined effect of impaired DNA repair and energy depletion culminates in tumor cell apoptosis and subsequent tumor regression.

Figure 1: Mechanism of Teglarinad (GMX1777) action.

Designing a Xenograft Efficacy Study

A well-designed in vivo study is paramount for accurately assessing the antitumor potential of Teglarinad. The choices made during the design phase directly impact the interpretability and validity of the results.

Rationale and Selection of the Animal Model

• Animal Strain: Human tumor xenograft studies require the use of immunocompromised mice to prevent the rejection of the implanted human cells. Strains such as BALB/c nude, SCID, or NOD/SCID are commonly used.[4][12] The choice may depend on the specific tumor cell line's engraftment requirements.

• Cell Line Selection: The choice of cancer cell line is a critical variable. It is advisable to use cell lines with known dependency on the NAMPT pathway. Preclinical literature has demonstrated Teglarinad's efficacy in a range of models, providing a strong basis for selection.

Cell Line	Cancer Type	Reference
IM-9	Multiple Myeloma	[1][10]
SHP-77	Small-Cell Lung Cancer	[1][10]
HCT-116	Colon Carcinoma	[1][4][10]
A549	Non–Small Cell Lung Cancer	[9]
FaDu	Head and Neck Carcinoma	[1]

Experimental Design and Controls

• Group Allocation: Upon tumors reaching the target volume (e.g., 100-150 mm³), mice should be randomized into treatment groups to ensure an even distribution of tumor sizes. A typical study includes:

  • Group 1: Vehicle Control: Receives the same formulation vehicle as the treatment group, on the same schedule. This is essential to confirm that any observed antitumor effect is due to the drug and not the vehicle.

  • Group 2: Teglarinad (GMX1777): Administered at the chosen dose and schedule.

• Study Endpoints:

  • Primary Endpoint: Tumor Growth Inhibition (TGI). This is assessed by regular caliper measurements of tumor volume throughout the study.[4]

  • Secondary Endpoints:

    • Animal Body Weight: Monitored at least three times per week as an indicator of systemic toxicity.[9]

    • Pharmacodynamic (PD) Markers: Collection of tumor tissue at the end of the study (or from satellite groups) to measure NAD+ levels, confirming on-target drug activity.[10]

    • Survival: In some studies, the endpoint may be when tumors reach a predetermined maximum size, allowing for Kaplan-Meier survival analysis.

Detailed Experimental Protocols

Protocol 1: Formulation of Teglarinad (GMX1777) for Injection

Rationale: Teglarinad requires a specific formulation for in vivo administration to ensure solubility and stability. The following protocol is a widely used example. Heat and/or sonication can be used to aid dissolution if precipitation occurs.[1]

Materials:

• Teglarinad (GMX1777) powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween-80

• Saline (0.9% NaCl)

• Sterile microcentrifuge tubes and syringes

Procedure (Example for a 3.75 mg/mL solution):

• Prepare a DMSO Stock Solution: Accurately weigh Teglarinad powder and dissolve it in 100% DMSO to create a concentrated stock solution (e.g., 37.5 mg/mL). Ensure it is fully dissolved. Store stock solutions at -80°C for up to 6 months.[1]

• Solvent Addition (Sequential): For every 1 mL of final dosing solution required, perform the following steps in order, mixing thoroughly after each addition: a. To a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the 37.5 mg/mL DMSO stock solution and mix until uniform. c. Add 50 µL of Tween-80 and mix until uniform. d. Add 450 µL of Saline to bring the final volume to 1 mL.

• Final Formulation: The final formulation will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, with a Teglarinad concentration of 3.75 mg/mL.[1]

• Administration: Use the freshly prepared solution for administration. Do not store the final diluted formulation for extended periods.

Protocol 2: Xenograft Implantation and Growth Monitoring

Rationale: Establishing a consistent and measurable subcutaneous tumor is the foundation of the efficacy study.

Procedure:

• Cell Preparation: Culture the selected human cancer cell line under standard conditions. Harvest cells during the logarithmic growth phase and ensure high viability (>95%).

• Cell Suspension: Resuspend the cell pellet in sterile, serum-free medium or PBS at the desired concentration (e.g., 1 x 10⁷ cells/mL). To prevent cell clumping and improve engraftment, an equal volume of Matrigel can be mixed with the cell suspension (1:1 ratio).[9]

• Implantation: Subcutaneously inject 100-200 µL of the cell suspension into the right flank of each anesthetized mouse.[4][13]

• Monitoring: Begin monitoring tumor growth 3-5 days post-implantation. Use digital calipers to measure the length (L) and width (W) of the tumors.

• Tumor Volume Calculation: Calculate tumor volume using the formula: Volume = (L x W²)/2 .[4]

• Randomization: Once tumors reach an average volume of 100-150 mm³, randomize the animals into their respective treatment groups.

Protocol 3: Administration of Teglarinad (GMX1777)

Causality Behind Administration Choice: Preclinical studies have definitively shown that the efficacy of Teglarinad is highly dependent on the duration of exposure. Bolus intravenous injections have been found to be ineffective.[10][14] A prolonged, continuous intravenous infusion is required to maintain GMX1778 plasma levels sufficient to deplete tumor NAD+ stores and induce cell death.

Procedure (24-hour Intravenous Infusion):

• Catheterization: For continuous infusion, mice must be surgically implanted with a catheter, typically in the jugular vein, under general anesthesia.[4] This procedure should be performed by trained personnel in accordance with institutional animal care guidelines. Allow for a recovery period before starting the infusion.

• Infusion Setup: Connect the mouse's catheter to an external syringe pump via a tether and swivel system that allows the animal free movement within its cage.[4]

• Dosing and Infusion:

  • A well-documented effective dose is 75 mg/kg administered via a 24-hour continuous intravenous infusion .[1][10]

  • Calculate the total volume of the drug formulation needed for the 24-hour period based on the animal's body weight and the drug concentration.

  • Load the syringe, place it in the infusion pump, and set the flow rate to deliver the total volume over 24 hours.

• Post-Infusion Monitoring: After the infusion period, disconnect the animal and continue to monitor tumor volume and body weight as scheduled.

Data Presentation and Interpretation

Figure 2: Experimental workflow for a xenograft tumor regression study.

Quantitative Data Summary

The following table summarizes dosing regimens reported in peer-reviewed literature, providing a reference for study design.

Xenograft Model	Teglarinad (GMX1777) Dose & Schedule	Route	Outcome	Reference
IM-9, SHP-77, HCT-116	75 mg/kg over 24 hours	IV Infusion	Tumor Regression	[10][14]
IM-9	75 mg/kg, two bolus injections in one day	IV Bolus	Not Effective	[10][14]
A549	150 mg/kg/day for 5 days	Intramuscular	Synergistic antitumor effect with pemetrexed	[9]
FaDu, C666-1	50-100 mg/kg/day for 5 days	Intramuscular	Effective, especially with radiotherapy	[1]

Interpreting Results and Troubleshooting

• Successful Outcome: A statistically significant reduction in the tumor growth rate or outright regression in the Teglarinad-treated group compared to the vehicle control group indicates efficacy. This should be accompanied by stable body weight, suggesting the dose is well-tolerated.

• Lack of Efficacy: If no significant antitumor effect is observed, consider the following:

  • Administration Schedule: Was the exposure long enough? Bolus injections are known to be ineffective.[10]

  • Cell Line Resistance: The chosen cell line may have intrinsic resistance, for example, by expressing the enzyme Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1), which allows cells to bypass the NAMPT blockade by using nicotinic acid to synthesize NAD+.[4][15]

• Toxicity Observed: Significant body weight loss (>15-20%) or other adverse clinical signs indicate systemic toxicity. This may require dose reduction in future studies. It is noteworthy that the on-target toxicity of Teglarinad can be rescued by the administration of nicotinic acid, which serves as a powerful validation of its mechanism of action.[10][14]

Figure 3: Logical relationship between dosing, target engagement, and outcomes.

References

• Hassan, B., et al. (2022). Review of various NAMPT inhibitors for the treatment of cancer. PMC. [Link]

• Watson, M., et al. (2009). The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors. Molecular and Cellular Biology. [Link]

• Clement, J., et al. (2021). Beyond Energy Metabolism: Exploiting the Additional Roles of NAMPT for Cancer Therapy. Frontiers in Oncology. [Link]

• Hjorth, S., et al. (2017). NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177Lu-DOTATATE Treatment of Neuroendocrine Tumors. Journal of Nuclear Medicine. [Link]

• Thakur, S., et al. (2014). Synergy between the NAMPT Inhibitor GMX1777(8) and Pemetrexed in Non–Small Cell Lung Cancer Cells Is Mediated by PARP Activation and Enhanced NAD Consumption. Cancer Research. [Link]

• Di Stefano, M., et al. (2024). Channeling Nicotinamide Phosphoribosyltransferase (NAMPT) to Address Life and Death. Journal of Medicinal Chemistry. [Link]

• Beauparlant, P., et al. (2009). Preclinical development of the nicotinamide phosphoribosyl transferase inhibitor prodrug GMX1777. Anticancer Drugs. [Link]

• ResearchGate. A phase 1 trial of GMX1777: An inhibitor of nicotinamide phosphoribosyl transferase (NAMPRT). [Link]

• AACR Journals. Synergy between the NAMPT Inhibitor GMX1777(8) and Pemetrexed in Non–Small Cell Lung Cancer Cells Is Mediated by PARP Activati. [Link]

• Patsnap Synapse. What are the new molecules for NAMPT inhibitors?. [Link]

• Piacente, F., et al. (2020). Recent Advances in NAMPT Inhibitors: A Novel Immunotherapic Strategy. Frontiers in Pharmacology. [Link]

• AACR Journals. Abstract 2336: Pan-cancer analysis of NAMPT inhibitors reveals unique sensitivities to multiple NAMPT inhibitors in several cancer types. [Link]

• ResearchGate. A phase I trial of GMX1777: an inhibitor of nicotinamide phosphoribosyl transferase (NAMPRT). [Link]

• ResearchGate. Preclinical development of the nicotinamide phosphoribosyl transferase inhibitor prodrug GMX1777. [Link]

• Jain, R.K., et al. (2009). Biomarkers of response and resistance to antiangiogenic therapy. Nature Reviews Clinical Oncology. [Link]

• Agliano, A., et al. (2022). Choice of Animal Models to Investigate Cell Migration and Invasion in Glioblastoma. International Journal of Molecular Sciences. [Link]

• Lestini, B., et al. (2012). Optimal design for informative protocols in xenograft tumor growth inhibition experiments in mice. Cancer Chemo and Pharmaco. [Link]

• PubMed. Biomarkers of response and resistance to antiangiogenic therapy. [Link]

• Carpizo, D. Xenograft Tumor Assay Protocol. [Link]

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Combining Teglarinad with other chemotherapeutic agents

Application Note: Synergistic Targeting of NAD+ Metabolism – Combining Teglarinad with Chemotherapeutic Agents

Introduction & Mechanistic Rationale

Teglarinad (also known as GMX1777, Teglarinad chloride, or EB1627) is a highly water-soluble prodrug of GMX1778 (CHS-828), a potent and selective small-molecule inhibitor of nicotinamide phosphoribosyltransferase (NAMPT)[1][2]. NAMPT serves as the rate-limiting enzyme in the NAD+ salvage pathway, a critical biochemical circuit that cancer cells heavily rely upon to maintain high metabolic rates, fuel glycolysis, and ensure genomic stability[1][3].

While Teglarinad exhibits single-agent efficacy in specific preclinical models, its true clinical potential is unlocked through rational combination strategies[4]. Combining Teglarinad with DNA-damaging chemotherapeutics (such as Pemetrexed or Temozolomide) or radiotherapy exploits a powerful synthetic lethality paradigm[2][4][5].

Causality of Synergy: Chemotherapeutic agents and ionizing radiation induce significant DNA strand breaks, which immediately trigger the hyperactivation of poly(ADP-ribose) polymerase (PARP)[2][5]. PARP utilizes massive amounts of intracellular NAD+ to synthesize poly(ADP-ribose) chains for DNA repair. Under normal conditions, NAMPT rapidly replenishes this consumed NAD+ pool. However, when NAMPT is simultaneously blocked by Teglarinad, the cell cannot regenerate NAD+. This results in catastrophic ATP depletion, the collapse of antioxidant defense systems, accumulation of reactive oxygen species (ROS), and ultimately, tumor cell apoptosis[1][3][5].

Mechanism of synergistic lethality via NAMPT inhibition and DNA damage.

Quantitative Data Summary

The synergistic efficacy of Teglarinad has been validated across multiple cancer models. Table 1 summarizes the quantitative outcomes and mechanistic interactions of key combinations.

Table 1: Synergistic Combinations of Teglarinad with Standard Therapies

Cancer Model / Cell Line	Combination Agent	Mechanistic Interaction	Quantitative Outcome / Synergy
Non-Small Cell Lung Cancer (NSCLC)	Pemetrexed	PARP activation & enhanced NAD+ consumption	Strong Synergy (CI < 0.8); Enhanced Apoptosis[2][4]
Glioblastoma (U251, T98)	Temozolomide	Alkylating DNA damage drives NAD+ depletion	Significant reduction in relative cell viability[4]
Head & Neck Squamous Cell Carcinoma	Ionizing Radiation	Interference with DNA repair mechanisms	Significant tumor growth delay / regression[2]
Neuroendocrine Tumors (GOT1)	177Lu-DOTATATE	Radiosensitization via NAD+ depletion	Moderate to Complete Regression in vivo[5]

Experimental Protocols

To rigorously evaluate the combination of Teglarinad with chemotherapeutic agents, researchers must employ self-validating experimental designs. The following protocols detail the steps required to assess synergy and validate the on-target mechanism of action.

Experimental workflow for assessing Teglarinad and chemotherapy synergy.

Protocol 1: In Vitro Synergy Matrix (Checkerboard Assay) with Self-Validating Rescue

Objective: To determine the Combination Index (CI) of Teglarinad and a chemotherapeutic agent (e.g., Pemetrexed) while proving the effect is strictly NAMPT-dependent. Causality & Trustworthiness: By including a parallel matrix supplemented with Nicotinic Acid (NA), we create a self-validating system. Cells expressing NAPRT1 can utilize NA to synthesize NAD+ via the Preiss-Handler pathway, effectively bypassing NAMPT[3]. If NA rescues the cells from the combination therapy, it definitively proves the synergy is driven by on-target NAD+ depletion rather than off-target drug toxicity[3].

Step-by-Step Methodology:

• Cell Preparation: Harvest target cells (e.g., NSCLC or U251 cells) in the exponential growth phase. Seed cells at 3,000–5,000 cells/well in two separate 96-well plates. Causality: Avoiding overconfluence is critical, as contact inhibition alters baseline metabolic rates and NAD+ turnover.

• Attachment: Incubate plates overnight at 37°C, 5% CO2 to allow for cell attachment.

• Drug Matrix Preparation: Prepare a 6x6 checkerboard matrix of Teglarinad (e.g., 0, 1, 5, 10, 50, 100 nM) and the chemotherapeutic agent (e.g., Pemetrexed at 0, 0.1, 0.5, 1, 5, 10 µM) in complete media.

• Self-Validating Control Application:

  • Plate 1 (Test): Apply the drug matrix directly to the cells.

  • Plate 2 (Rescue Control): Apply the identical drug matrix, but supplement the media with 10 µM Nicotinic Acid (NA)[3].

• Incubation: Incubate both plates for 72 hours.

• Endpoint Quantification: Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well. Incubate for 1–2 hours at 37°C. Measure absorbance at 450 nm using a microplate reader[4].

• Data Analysis: Calculate the fraction affected (Fa) for each well. Input the data into synergy software (e.g., CompuSyn) to calculate the Combination Index (CI) using the Chou-Talalay method. A CI < 1 indicates synergy. Compare Plate 1 and Plate 2 to confirm that NA successfully rescued the cells, validating the NAMPT-specific mechanism.

Protocol 2: Mechanistic Validation (Intracellular NAD+ and ROS Quantification)

Objective: To confirm that the observed synergy is mechanistically driven by accelerated NAD+ depletion and subsequent oxidative stress. Causality & Trustworthiness: Chemotherapy-induced PARP activation consumes NAD+. Measuring NAD+ levels directly validates that the combination depletes the metabolite faster than Teglarinad alone. Furthermore, because NAD+ is metabolically linked to NADPH (required for antioxidant systems like glutathione reductase), severe NAD+ depletion should logically result in Reactive Oxygen Species (ROS) accumulation[3].

Step-by-Step Methodology:

• Cell Treatment: Seed cells in 6-well plates. Treat with: (A) Vehicle, (B) Teglarinad (IC50), (C) Chemotherapy (IC50), and (D) Combination.

• NAD+ Extraction (14–24 hours post-treatment): Wash cells with cold PBS. Lyse cells using a specialized NAD+ extraction buffer (e.g., NAD/NADH-Glo™ Assay buffer) to prevent enzymatic degradation of NAD+ during lysis. Causality: Early time points (14-24h) are critical; measuring at 72h would reflect general cell death rather than the primary metabolic mechanism[5].

• Luminescence Measurement: Add the NAD+ detection reagent. Incubate for 30 minutes at room temperature and record luminescence. Normalize data to total protein concentration (via BCA assay).

• ROS Detection (48 hours post-treatment): In a parallel set of plates, wash cells and incubate with 5 µM Dihydroethidium (DHE) or DCFDA for 30 minutes at 37°C[3].

• Flow Cytometry Analysis: Harvest cells and analyze via flow cytometry to quantify the mean fluorescent intensity (MFI) of the ROS probe. The combination group should exhibit significantly higher ROS levels compared to single agents, confirming oxidative stress as a terminal executioner of the cells[3].

Sources

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• 4. TEGLARINAD CHLORIDE [drugs.ncats.io]
• 5. NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177Lu-DOTATATE Treatment of Neuroendocrine Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]

Application Note: Long-Term Storage, Formulation, and Stability Validation of Teglarinad (GMX1777) Stock Solutions

Executive Summary & Scientific Rationale

Teglarinad chloride (also known as GMX1777 or EB1627) is a highly water-soluble prodrug of the cyanoguanidine compound GMX1778[1]. In preclinical oncology and drug development, Teglarinad is utilized for its potent ability to inhibit Nicotinamide Phosphoribosyltransferase (NAMPT)[2].

While the prodrug design significantly improves the in vivo bioavailability and administration profile compared to its active counterpart, it introduces a critical vulnerability in vitro: the hydrolytic lability of its carbonate ester bond[3]. This application note provides a comprehensive, self-validating framework for the preparation, long-term storage, and quality control of Teglarinad stock solutions, ensuring that researchers maintain the structural integrity of the prodrug prior to experimental dosing.

Mechanistic Context: NAMPT Inhibition and NAD+ Depletion

To understand the strict storage requirements of Teglarinad, one must first understand its mechanism of action. In vivo, Teglarinad undergoes rapid hydrolytic cleavage to release GMX1778[3]. GMX1778 is a potent inhibitor of NAMPT, the rate-limiting enzyme in the NAD+ salvage biosynthesis pathway[4].

Tumor cells, which rely heavily on glycolysis and continuous DNA repair, have an exceptionally high turnover rate of NAD+[3]. By inhibiting NAMPT, GMX1778 depletes the cellular NAD+ pool. Because Poly (ADP-ribose) polymerase (PARP) requires NAD+ to function, this depletion halts DNA repair, ultimately triggering tumor cell apoptosis[1].

Diagram 1: Mechanism of action of Teglarinad via NAMPT inhibition and NAD+ depletion.

Physicochemical Properties & Storage Parameters

The carbonate ester bond that allows Teglarinad to act as a prodrug is highly sensitive to moisture and pH fluctuations. Premature cleavage in the storage tube invalidates dosing calculations and alters the pharmacokinetic profile of the administered solution.

Table 1: Physicochemical Properties and Baseline Stability

Property	Specification
Chemical Name	Teglarinad chloride (GMX1777, EB1627)
Molecular Weight	672.60 g/mol [1]
Chemical Formula	C30H43Cl2N5O8[1]
Solid Powder Storage	-20°C (Stable for up to 3–4 years)[5]
Stock Solution Storage	-80°C for 6 months; -20°C for 1 month[2]
Primary Solvent	Anhydrous DMSO[5]

Protocol 1: Preparation of In Vitro Stock Solutions

To prevent premature hydrolysis, the preparation of the primary stock solution must be conducted under strictly anhydrous conditions.

Step-by-Step Methodology:

• Equilibration (Critical Step): Remove the Teglarinad powder vial from -20°C storage and allow it to equilibrate to room temperature in a desiccator for at least 30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, which provides the moisture necessary to catalyze ester bond hydrolysis.

• Reconstitution: Dissolve the powder in high-purity, anhydrous DMSO to achieve the desired concentration (e.g., 20 mg/mL or 37.5 mg/mL)[6]. Vortex gently until the solution is completely clear.

• Inert Gas Purging: Purge the headspace of the vial with an inert gas (Argon or Nitrogen)[5]. Causality: Displacing ambient oxygen and humidity prevents oxidative degradation and moisture-driven cleavage of the prodrug.

• Aliquoting: Divide the stock solution into single-use aliquots (e.g., 50 µL or 100 µL) in tightly sealed, low-bind microcentrifuge tubes. Causality: Repeated freeze-thaw cycles cause localized concentration gradients and micro-precipitation, permanently inactivating a portion of the product[2].

• Storage: Immediately transfer aliquots to a -80°C freezer for long-term storage (up to 6 months)[2].

Protocol 2: Preparation of In Vivo Working Solutions

For in vivo administration (e.g., intravenous infusion or intraperitoneal injection), the DMSO stock must be diluted into a biologically compatible vehicle. Teglarinad can achieve a clear working solution of ≥ 3.75 mg/mL using several established co-solvent systems[2].

Table 2: Validated In Vivo Formulation Vehicles

Protocol	Vehicle Composition (Add sequentially)	Final Solubility	Application Notes
1. Co-solvent	10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 3.75 mg/mL[2]	Standard for IV/IP. Yields a clear solution.
2. Cyclodextrin	10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 3.75 mg/mL[2]	Ideal for reducing injection site irritation.
3. Oil-based	10% DMSO + 90% Corn Oil	≥ 3.75 mg/mL[2]	Use with caution if continuous dosing exceeds 15 days.

Note: Always add solvents one by one in the exact order listed. Mix evenly after each addition. If phase separation occurs, mild sonication can be utilized to aid dissolution[2].

Quality Control & Stability Validation (Self-Validating System)

A robust experimental protocol must be self-validating. Because Teglarinad is visually indistinguishable from its cleaved active form (GMX1778) when dissolved, researchers cannot rely on visual inspection to confirm stock integrity. Before initiating a high-value in vivo xenograft study, validate the stock solution using one of the following methods:

Analytical Validation (Preferred): Subject a thawed aliquot to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Quantify the ratio of intact GMX1777 to GMX1778. A significant peak corresponding to GMX1778 indicates that the carbonate ester bond has been compromised during storage, and the aliquot should be discarded.

Functional Validation: Perform a rapid cell viability assay (e.g., CCK-8) using a highly NAMPT-dependent cell line, such as the IM-9 (multiple myeloma) or HCT-116 (colon carcinoma) models[4]. Generate a dose-response curve using the stored aliquot and compare the IC50 against a freshly reconstituted reference standard. A significant shift in potency serves as a functional indicator of prodrug degradation.

Diagram 2: Self-validating workflow for the preparation, storage, and quality control of Teglarinad.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Teglarinad Precipitation in Aqueous Solutions

Introduction

Teglarinad (also known as ONC201 or TIC10) is a promising small molecule inhibitor of the NAD(+) biosynthesis enzyme NAMPT with demonstrated anti-cancer activity.[1][2] As with many potent, lipophilic compounds emerging from modern drug discovery pipelines, researchers frequently encounter challenges with its solubility in aqueous-based experimental systems.[3] Precipitation of Teglarinad can lead to inaccurate concentration determination, high variability in assay results, and ultimately, misleading biological data.[4][5]

This technical support guide is designed for researchers, scientists, and drug development professionals to diagnose, troubleshoot, and proactively prevent Teglarinad precipitation. By understanding the physicochemical principles governing its solubility, you can ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why does my Teglarinad, which is fully dissolved in DMSO, precipitate when I add it to my aqueous buffer or cell culture medium?

This is the most common issue and is caused by a phenomenon known as "solvent-shifting" or "solvent shock."[6] Teglarinad is a hydrophobic molecule that is readily soluble in an organic polar aprotic solvent like Dimethyl Sulfoxide (DMSO) but has very low intrinsic solubility in water.[7] When a concentrated DMSO stock is introduced into a large volume of aqueous buffer, the DMSO is rapidly diluted. This abrupt change in the solvent environment drastically increases the solution's polarity. The surrounding water molecules cannot effectively solvate the hydrophobic Teglarinad molecules, causing them to self-associate and precipitate out of the solution.[6][8]

Q2: What is the recommended starting solvent and stock concentration for Teglarinad?

The recommended solvent for preparing primary stock solutions is anhydrous, high-purity DMSO.[7][9] Several suppliers indicate solubility in DMSO at concentrations ranging from 5 mg/mL (~13 mM) to as high as 77 mg/mL (~199 mM).[10]

Best Practice: To ensure complete dissolution and minimize the risk of creating a supersaturated stock that could precipitate upon storage, we recommend preparing a primary stock solution at 10-20 mM in 100% anhydrous DMSO .[4] This stock should be stored in small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles and moisture absorption by the hygroscopic DMSO.[5][6]

Q3: My Teglarinad appears to be a weak base. How does pH affect its solubility?

Your observation is correct. The chemical structure of Teglarinad contains basic nitrogen atoms, making it a weakly basic compound. Like most weakly basic drugs, its solubility is highly pH-dependent.[11][12]

• In acidic environments (pH < pKa): The basic functional groups become protonated (ionized). This positive charge increases the molecule's polarity, leading to stronger interactions with water molecules and thus, higher solubility .[13][14]

• In neutral or alkaline environments (pH > pKa): The compound exists predominantly in its neutral, un-ionized form. This form is less polar and more hydrophobic, resulting in lower aqueous solubility and a higher propensity to precipitate.[13][15]

This is a critical factor to consider, as standard cell culture media is typically buffered to a physiological pH of ~7.4, a range where Teglarinad's solubility is expected to be minimal.

Systematic Troubleshooting Guide

Encountering precipitation can be frustrating. This section provides a logical workflow to diagnose the cause and implement the correct solution.

Visualizing the Troubleshooting Workflow

The following diagram outlines a step-by-step process for identifying the root cause of Teglarinad precipitation.

Caption: Troubleshooting Decision Tree for Teglarinad Precipitation.

Detailed Q&A for Troubleshooting Steps

Q4: I see precipitation immediately. How can I improve my dilution technique?

Immediate precipitation is a classic sign of solvent shock. The key is to make the transition from a DMSO environment to an aqueous one as gradual as possible.

• Incorrect Method (High Risk of Precipitation): Adding aqueous buffer directly to your concentrated DMSO stock vial.

• Correct Method (Reverse Dilution): Always add the small volume of your DMSO stock to the large volume of your aqueous buffer while vortexing or stirring vigorously.[6] This ensures the DMSO stock is dispersed rapidly, preventing localized areas of high drug concentration that can serve as nucleation points for precipitation.[16][17]

Q5: Does making intermediate dilutions help prevent precipitation?

Absolutely. Performing serial dilutions in 100% DMSO before the final "crash" into aqueous buffer is a highly effective strategy.[18] This reduces the magnitude of the solvent shock.

Example Workflow:

• Start with a 10 mM stock of Teglarinad in 100% DMSO.

• To achieve a final assay concentration of 10 µM with 0.1% final DMSO, do not dilute the 10 mM stock 1:1000 directly into the medium.

• Instead, first prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in 100% DMSO.

• Then, add the 1 mM DMSO stock to your aqueous buffer at a 1:100 dilution to reach the final 10 µM concentration. This final step has a much smaller solvent shift and is less likely to cause precipitation.[5]

Q6: My solution is clear at first but becomes cloudy over time. What does this suggest?

Delayed precipitation indicates that you have likely created a temporary, supersaturated solution that is not thermodynamically stable. The compound is initially dissolved above its equilibrium solubility limit and crashes out over time. This is often related to pH.

The Causality: Your working solution is likely at a pH (e.g., 7.4) where Teglarinad is poorly soluble.[12] While rapid mixing might achieve initial dissolution, the molecules will eventually rearrange and precipitate to reach their lowest energy state.

Solution:

• pH Modification: For cell-free assays, consider using a buffer with a more acidic pH (e.g., pH 5.0-6.5) if the experimental parameters allow. This will increase the proportion of the more soluble, ionized form of Teglarinad.[4][11]

• Buffer Choice: Be aware that certain buffer salts (e.g., phosphates) can sometimes interact with drug molecules and decrease solubility. If possible, test alternative buffering agents.

Q7: I've optimized my dilution and pH, but still face issues at higher concentrations. What else can I try?

For applications requiring higher concentrations, especially for in vivo studies, you may need to employ formulation strategies using solubilizing excipients.[19][20] These agents work by creating a more favorable microenvironment for the drug in the aqueous solution.

• Surfactants: Agents like Tween-80 or Pluronic F127 can form micelles that encapsulate the hydrophobic drug, preventing precipitation.[21][22]

• Cyclodextrins: These are cyclic oligosaccharides (e.g., SBE-β-CD) that have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with Teglarinad, effectively shielding it from the aqueous environment and increasing its apparent solubility.[19][21][23]

• Co-solvents: For some applications, using a small percentage of a water-miscible organic solvent like ethanol or PEG 400 in the final formulation can improve solubility.[4][21]

Note: The use of any excipient must be validated for compatibility with your specific assay (e.g., ensuring it doesn't cause cell toxicity or interfere with measurements).[24]

Advanced Analytical Protocols for Characterization

Visual inspection is useful but subjective. For rigorous analysis, quantitative techniques are essential to confirm solubility and detect subtle precipitation.

Protocol 1: Quantitative Solubility Assessment using UV-Vis Spectroscopy

This method determines the concentration of dissolved Teglarinad by measuring its absorbance of UV light, based on the Beer-Lambert law.[25][26]

Step-by-Step Methodology:

• Determine λmax: Prepare a dilute solution of Teglarinad in a suitable solvent (e.g., Methanol or DMSO). Scan the absorbance from 200-400 nm to find the wavelength of maximum absorbance (λmax).

• Create a Calibration Curve: Prepare a series of known concentrations of Teglarinad in 100% DMSO. Measure the absorbance of each at λmax and plot Absorbance vs. Concentration. This linear curve is your standard.[27]

• Prepare Test Samples: Add an excess amount of solid Teglarinad to your aqueous buffer of interest (e.g., PBS pH 7.4).

• Equilibrate: Shake or rotate the suspension at a controlled temperature (e.g., 25°C or 37°C) for 24 hours to ensure equilibrium is reached.

• Separate Phases: Centrifuge the samples at high speed (e.g., >14,000 rpm) for 15-20 minutes to pellet all undissolved solids.

• Measure and Calculate: Carefully take an aliquot of the clear supernatant, dilute it if necessary with DMSO, and measure its absorbance at λmax. Use the calibration curve to determine the concentration, which represents the equilibrium solubility.[25]

Data Presentation:

Buffer System	Temperature (°C)	Teglarinad Solubility (µM)
PBS, pH 7.4	25	Hypothetical Value 1
Acetate Buffer, pH 5.0	25	Hypothetical Value 2
PBS, pH 7.4	37	Hypothetical Value 3
Acetate Buffer, pH 5.0	37	Hypothetical Value 4

Note: These are illustrative values. Actual solubility must be determined experimentally.

Protocol 2: Detecting Nanoprecipitates with Dynamic Light Scattering (DLS)

Precipitation may not always be visible to the naked eye. It can begin as nanoscale aggregates or nanoparticles. Dynamic Light Scattering (DLS) is a highly sensitive technique that measures particle size distribution in a solution by analyzing the scattering of laser light from particles undergoing Brownian motion.[28][29][30][31]

Step-by-Step Methodology:

• Prepare Blank: Filter your aqueous buffer through a 0.02 µm filter to remove any dust or background particulates. Run this as your blank measurement.

• Prepare Sample: Prepare your final working solution of Teglarinad in the filtered aqueous buffer using the optimized reverse dilution method.

• Measure Immediately (T=0): Immediately transfer the solution to a clean cuvette and perform a DLS measurement. An ideal solution should show no significant particle population or a size distribution similar to the blank.[32]

• Monitor Over Time: Cap the cuvette and take subsequent readings at various time points (e.g., 15 min, 1 hr, 4 hr, 24 hr).

• Analyze Results: The appearance of a new population of particles, or an increase in the size or polydispersity of existing populations over time, is a quantitative indicator of precipitation and aggregation.[28][29]

Visualizing the DLS Workflow:

Caption: Experimental Workflow for Monitoring Precipitation using DLS.

References

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• Al-Kassas, R., et al. (n.d.).
• Faria, M., et al. (n.d.).
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• Hilaris Publisher. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs.
• Probechem Biochemicals. (n.d.). GMX-1777 chloride (Teglarinad).
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Teglarinad (GMX1777/GMX1778) Technical Support Center: Navigating NAMPT Inhibition Variability

Welcome to the Teglarinad Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams experiencing irreproducible data when targeting the NAD+ salvage pathway. Teglarinad (GMX1777) and its active moiety (GMX1778/CHS-828) are highly potent inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT). However, experimental variability is rampant due to a fundamental misunderstanding of the drug's prodrug kinetics, cellular salvage pathways, and media formulations.

This guide is designed to deconstruct the causality behind these experimental artifacts and provide self-validating protocols to ensure absolute data integrity.

🔬 Core Troubleshooting & FAQs

Q1: Why do I see massive discrepancies between my in vitro IC50 values and my in vivo efficacy models?

The Prodrug Paradox: Teglarinad (GMX1777) is a water-soluble cyanoguanidine prodrug optimized for intravenous administration. In vivo, it undergoes rapid hydrolytic cleavage of a carbonate ester bond to form the active NAMPT inhibitor, GMX1778 (). In standard in vitro cell culture media lacking specific serum esterases, this conversion is highly inefficient and unpredictable. The Fix: Never use Teglarinad (GMX1777) for in vitro viability assays. Always use the active metabolite, GMX1778, for cell culture work. Reserve GMX1777 strictly for in vivo pharmacokinetic or metronomic dosing studies.

Q2: Why does GMX1778 show sub-nanomolar potency in some cell lines, but complete resistance in others?

The NAPRT1/Nicotinic Acid Bypass: NAMPT catalyzes the conversion of nicotinamide (NAM) to nicotinamide mononucleotide (NMN). However, mammalian cells possess a parallel NAD+ salvage pathway driven by Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1). If your cell line expresses NAPRT1, it can completely bypass NAMPT inhibition by utilizing Nicotinic Acid (NA) to synthesize NAD+ (). Standard culture media (e.g., RPMI, DMEM) are heavily supplemented with NA. Therefore, NAPRT1-positive cells grown in standard media will appear falsely resistant to GMX1778. The Fix: You must formulate custom, NA-free media for all NAMPT inhibitor assays and genotype your cell lines for NAPRT1 status.

Q3: Why is apoptosis induction inconsistent even when NAD+ is successfully depleted?

ROS and p53 Dependence: GMX1778 induces reactive oxygen species (ROS) in cancer cells as a downstream metabolic consequence of NAD+ and ATP depletion. However, the translation of this ROS burst into terminal apoptosis is highly dependent on the cell's p53 status (). Cells with mutated or deleted p53 may survive the initial NAD+ collapse by failing to trigger ROS-mediated pro-death pathways. The Fix: Profile the p53 mutational status of your cell panel and measure NAD+ depletion directly (rather than relying solely on cell viability) to confirm on-target engagement.

📊 Quantitative Data Summary: Expected IC50 Shifts

To illustrate the critical impact of media formulation and cellular genetics, reference the table below before initiating your screens.

Cell Line Status	Media Condition	Drug Administered	Expected IC50	Mechanistic Rationale
NAPRT1 (-)	Standard (contains NA)	GMX1778	< 25 nM	No bypass pathway available; NAD+ pool is rapidly depleted.
NAPRT1 (+)	Standard (contains NA)	GMX1778	> 10 µM	NA in standard media fuels the NAPRT1 bypass pathway, rescuing the cell.
NAPRT1 (+)	Custom (NA-free)	GMX1778	< 25 nM	Bypass pathway is starved of its substrate (NA); cells succumb to NAMPT inhibition.
Any	Any	Teglarinad (GMX1777)	Highly Variable	Prodrug conversion in vitro is inefficient and dependent on variable serum esterase levels.

⚙️ Self-Validating Experimental Protocol: Robust In Vitro NAMPT Inhibition

To guarantee trustworthiness, this protocol integrates an internal "rescue control." If your drug effect cannot be rescued by exogenous NA in a NAPRT1-positive line, your observed toxicity is off-target.

Step 1: Media Formulation & Preparation

• Procure custom RPMI-1640 or DMEM strictly lacking Nicotinic Acid (NA) and Nicotinamide (NAM).

• Supplement with 10% Fetal Bovine Serum (FBS) that has been dialyzed (10 kDa MWCO) to remove trace low-molecular-weight NAD+ precursors.

• Add a controlled concentration of NAM (e.g., 10 µM) to support baseline NAMPT-dependent survival.

Step 2: Cell Seeding & Genotyping Validation

• Seed cells at optimal density (e.g., 2,000 cells/well in a 96-well plate).

• Causality Check: Run a parallel Western blot for NAPRT1 to confirm the genetic status of your specific cell line passage.

Step 3: Drug Preparation & Dosing

• Dissolve GMX1778 (Active Inhibitor) in anhydrous DMSO to a 10 mM stock.

• Perform a serial dilution in NA-free media (Range: 0.1 nM to 1 µM). Ensure final DMSO concentration remains ≤0.1%.

Step 4: The Self-Validating Rescue Control (Critical)

• In a parallel set of identical wells, co-administer GMX1778 alongside 10 µM exogenous Nicotinic Acid (NA) .

• Validation Logic: In NAPRT1(+) cells, NA should shift the GMX1778 IC50 from <25 nM to >10 µM. If toxicity persists despite NA rescue, your compound stock has degraded or is causing off-target cytotoxicity.

Step 5: Primary Endpoint (NAD+ Quantification)

• Do not wait for 72-hour viability readouts to confirm target engagement. At 24 hours post-treatment, lyse a subset of wells and perform a coupled-enzyme NAD+ quantification assay.

• NAD+ levels should drop by >80% before any significant loss in cell viability occurs.

🧬 Mechanistic Pathway Visualization

The following diagram illustrates the biochemical causality of Teglarinad/GMX1778 activity and the critical nature of the NAPRT1 bypass pathway.

Figure 1: NAD+ Biosynthesis Pathways and Teglarinad (GMX1777/GMX1778) Mechanism of Action.

📚 References

• Watson M, Roulston A, Bélec L, et al. The small molecule GMX1778 is a potent inhibitor of NAD+ biosynthesis: strategy for enhanced therapy in nicotinic acid phosphoribosyltransferase 1-deficient tumors. Molecular and Cellular Biology. 2009.[Link]

• Fuchs D, Rodriguez A, Eriksson S, et al. Metronomic administration of the drug GMX1777, a cellular NAD synthesis inhibitor, results in neuroblastoma regression and vessel maturation without inducing drug resistance. International Journal of Cancer. 2010.[Link]

• Cerna D, Li H, Flaherty S, et al. Inhibition of nicotinamide phosphoribosyltransferase (NAMPT) activity by small molecule GMX1778 regulates reactive oxygen species (ROS)-mediated cytotoxicity in a p53- and nicotinic acid phosphoribosyltransferase1 (NAPRT1)-dependent manner. Journal of Biological Chemistry. 2012.[Link]

Teglarinad (GMX1777/GMX1778) Functional Assays: Technical Support &amp; Troubleshooting Guide

Welcome to the Teglarinad Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams who encounter unexpected viability data when transitioning from standard chemotherapeutics to targeted metabolic inhibitors.

Teglarinad (GMX1777) and its active moiety, GMX1778 (CHS-828), are potent inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the mammalian NAD+ salvage pathway ()[1]. Because NAD+ metabolism is highly dependent on cell-specific expression profiles and culture conditions, researchers frequently encounter unexpected results—such as apparent drug resistance or delayed kinetics—during in vitro functional assays. This guide provides mechanistic troubleshooting, validated protocols, and structural workflows to ensure rigorous and reproducible data.

Section 1: Troubleshooting Guide & FAQs

Q1: Why am I seeing no cytotoxicity or a massive shift in IC50 when testing Teglarinad in certain cell lines, despite confirmed target engagement? Root Cause: The NAPRT1 / Nicotinic Acid Rescue Phenomenon. Mammalian cells synthesize NAD+ via two primary salvage branches: the NAMPT-dependent pathway (using nicotinamide) and the Preiss-Handler pathway, mediated by Nicotinic Acid Phosphoribosyltransferase 1 (NAPRT1) using nicotinic acid (NA) ()[2]. Standard cell culture media (e.g., RPMI-1640, DMEM) contain high concentrations of NA. If your target cell line expresses functional NAPRT1, the cells will bypass the NAMPT blockade by utilizing the NA in the media to synthesize NAD+, rendering Teglarinad seemingly ineffective[1]. Corrective Action:

• Profile the NAPRT1 expression status of your cell line. (Note: Many glioblastomas, neuroblastomas, and sarcomas are naturally NAPRT1-deficient and will remain sensitive)[1].

• Switch to custom, NA-free culture media supplemented with dialyzed FBS for your functional assays if you are testing NAPRT1-proficient cells.

Q2: I am using the prodrug GMX1777 (Teglarinad chloride) in my cell culture assays, but the efficacy is much lower than reported in the literature. Why? Root Cause: Prodrug Conversion Failure In Vitro. Teglarinad (GMX1777) is a highly water-soluble prodrug designed for intravenous administration in vivo ()[3]. It requires rapid hydrolytic cleavage of a carbonate ester bond to convert into the active cyanoguanidine compound, GMX1778[4]. Standard in vitro cell cultures lack the abundant extracellular esterases present in mammalian plasma required to efficiently catalyze this conversion. Corrective Action: Always use the active moiety, GMX1778 (CHS-828), for in vitro cellular assays. Reserve GMX1777 strictly for in vivo animal models where plasma esterases will rapidly convert it (half-life < 0.7h in mouse plasma)[5].

Q3: My ROS (Reactive Oxygen Species) assays show highly variable induction across different cancer cell lines after treatment. Is this expected? Root Cause: p53 and NAD+ Depletion Kinetics. GMX1778 induces cytotoxicity by depleting NAD+, which subsequently elevates intracellular superoxide and ROS levels. However, this ROS induction is highly dependent on the cellular p53 status and the strict absence of NAPRT1-mediated rescue ()[2]. Normal cells or cells with robust alternative salvage pathways maintain physiologically low ROS levels despite treatment. Corrective Action: Ensure you measure ROS at extended time points (e.g., 48–72 hours). NAD+ pool depletion must occur before the secondary ROS surge and subsequent apoptosis can be detected.

Section 2: Mechanistic Visualizations

NAD+ salvage pathways showing NAMPT inhibition by Teglarinad and the NAPRT1 bypass mechanism.

Troubleshooting workflow for resolving unexpected low cytotoxicity in Teglarinad functional assays.

Section 3: Quantitative Baselines

To establish a baseline for your experiments, refer to the expected pharmacological profiles below. Deviations from these metrics indicate an upstream methodological error (e.g., media contamination, prodrug usage).

Table 1: Expected GMX1778 IC50 and Cytotoxicity Profiles Based on Cell Variables

Cell Line Status	Culture Media	Expected Intracellular NAD+	Expected GMX1778 IC50	Cytotoxic Outcome
NAPRT1-Deficient	Standard (NA+)	Depleted	< 25 nM	Apoptosis / Death
NAPRT1-Deficient	NA-Free	Depleted	< 25 nM	Apoptosis / Death
NAPRT1-Proficient	Standard (NA+)	Rescued / Normal	> 10 µM (Resistant)	Survival
NAPRT1-Proficient	NA-Free	Depleted	< 25 nM	Apoptosis / Death

Note: Data synthesized from standard NAMPT inhibition profiles in NAPRT1-deficient vs. proficient models ()[1].

Section 4: Validated Experimental Protocols

A rigorous assay must be self-validating. The following protocols include internal controls to isolate the mechanism of action from artifactual cell death.

Protocol 1: Intracellular NAD+ Quantification Assay (Validating Target Engagement)

Causality Insight: Confirming that GMX1778 is successfully engaging NAMPT and depleting the NAD+ pool prior to phenotypic cell death prevents false-negative interpretations.

• Cell Seeding: Plate cells in 6-well plates at a density of 3×105 cells/well in appropriate media (use NA-free media if NAPRT1 status is positive or unknown). Incubate overnight at 37°C, 5% CO2.

• Drug Treatment: Treat cells with active GMX1778 at escalating doses (e.g., 1 nM, 10 nM, 100 nM) alongside a vehicle control (0.1% DMSO).

• Incubation (Critical Timing): Incubate for 24 to 48 hours. Do not wait until cells are fully apoptotic (e.g., 72h), or you will measure dead cell artifacts rather than metabolic inhibition.

• Harvesting: Wash cells twice with ice-cold PBS. Lyse cells using 400 µL of NAD+ extraction buffer (e.g., 0.5M perchloric acid).

• Neutralization & Centrifugation: Neutralize the lysate and centrifuge at 14,000 x g for 5 minutes at 4°C to remove insoluble proteins.

• Quantification: Use a colorimetric coupled-enzyme NAD+/NADH assay kit. Read absorbance at 450 nm.

• Self-Validation (Normalization): Normalize all NAD+ concentrations to total protein content using a BCA assay on a parallel, non-acid-lysed control well to account for proliferation differences.

Protocol 2: NAPRT1 / Nicotinic Acid Rescue Assay

Causality Insight: This protocol utilizes a functional rescue mechanism to definitively prove whether resistance to GMX1778 is mediated by the NAPRT1 bypass pathway.

• Preparation: Formulate custom NA-free media supplemented with 10% dialyzed FBS (standard FBS contains trace NA that can skew high-sensitivity assays).

• Seeding: Plate cells in a 96-well plate at 5×103 cells/well in the NA-free media.

• Co-Treatment:

  • Group A (Inhibition): GMX1778 dose-response (1 nM to 10 µM).

  • Group B (Rescue Control): GMX1778 dose-response + 10 µM exogenous Nicotinic Acid (NA).

• Incubation: Incubate for 72 hours to allow for complete metabolic collapse in the unrescued group.

• Viability Readout: Add 10 µL of CCK-8 or CellTiter-Glo reagent per well. Incubate for 1-2 hours.

• Analysis: Measure absorbance (450 nm) or luminescence. If Group B shows a complete rescue of viability (IC50 shift > 100-fold) compared to Group A, the cell line is confirmed to be NAPRT1-proficient[1][6].

References

• Title: The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors Source: Molecular and Cellular Biology URL: [Link]

• Title: Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner Source: Journal of Biological Chemistry URL: [Link]

• Title: Teglarinad Chloride | CID 9961434 Source: PubChem (National Institutes of Health) URL: [Link]

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Minimizing Teglarinad toxicity in in vivo experiments

A Guide to Minimizing Toxicity in In Vivo Preclinical Models

Disclaimer: The compound "Teglarinad" is a hypothetical agent created for the purpose of this guide. The protocols and troubleshooting advice are based on the established class of Tyrosine Kinase 2 (TYK2) inhibitors and general principles of preclinical toxicology for small molecule kinase inhibitors. All experimental procedures must be adapted to the specific characteristics of the molecule under investigation and approved by the relevant institutional animal care and use committee (IACUC).

Introduction to Teglarinad: Mechanism and Potential Toxicities

Teglarinad is a novel, orally bioavailable small molecule designed as a potent and selective allosteric inhibitor of Tyrosine Kinase 2 (TYK2). By binding to the regulatory pseudokinase (JH2) domain, Teglarinad locks the enzyme in an inactive state, effectively blocking downstream signaling from key cytokine receptors, including IL-12, IL-23, and Type I interferons.[1][2] This mechanism makes it a promising candidate for various immune-mediated inflammatory diseases.

The JAK-STAT signaling pathway, of which TYK2 is a critical member, regulates a wide array of immune and hematopoietic processes.[3] While this provides the basis for therapeutic efficacy, it is also the source of potential on-target toxicities. The primary challenges in preclinical in vivo studies with potent kinase inhibitors like Teglarinad are managing dose-dependent toxicities to establish a safe and effective therapeutic window.

Common class-associated toxicities for JAK inhibitors that may be anticipated with Teglarinad include:

• Hepatotoxicity: Elevated liver enzymes (ALT, AST) are a known concern with many small molecule kinase inhibitors.[4][5]

• Myelosuppression: Inhibition of JAK-STAT signaling can impact hematopoiesis, potentially leading to anemia, neutropenia, or thrombocytopenia.[6]

• Immunosuppression: The therapeutic mechanism of action can increase susceptibility to infections.[7][8]

This guide provides detailed troubleshooting protocols and frequently asked questions (FAQs) to help researchers proactively manage and mitigate these potential toxicities during in vivo experiments.

Core Signaling Pathway: TYK2 Inhibition

Teglarinad's mechanism involves the disruption of the canonical JAK-STAT pathway activated by specific cytokines. Understanding this pathway is crucial for interpreting both efficacy and toxicity data.

Caption: Teglarinad allosterically inhibits TYK2, preventing STAT phosphorylation.

Troubleshooting Guides & Experimental Protocols

This section provides step-by-step guidance for identifying and mitigating common toxicities associated with Teglarinad.

Issue 1: High Mortality and/or Severe Weight Loss (>15%)

Rapid mortality or significant body weight loss are primary indicators that the administered dose exceeds the Maximum Tolerated Dose (MTD).[6] It is critical to halt the study at that dose level and establish a safe therapeutic range.

Protocol 1: Dose Range Finding (DRF) Study to Determine MTD

A well-designed DRF study is the foundation for all subsequent efficacy and toxicology assessments.[9][10] The goal is to identify the highest dose that can be administered without causing unacceptable adverse effects.[10]

Workflow for a Dose Range Finding Study

Caption: Workflow for a typical in vivo Maximum Tolerated Dose (MTD) study.

Step-by-Step Methodology:

• Dose Selection: Based on in vitro IC50 values and any available pharmacokinetic (PK) data, select a starting dose. A common approach is to use dose escalation ratios (e.g., 2x or 3x) to establish subsequent cohorts.[9]

• Group Allocation: Assign healthy animals (typically rodents) to treatment groups (n=3-5 per group), including a vehicle control group.

• Administration: Administer Teglarinad and vehicle via the intended clinical route (e.g., oral gavage) daily for a defined period (e.g., 7-14 days).[6]

• Intensive Monitoring:

  • Body Weight: Record daily. A loss of 10-15% is often the primary criterion for the MTD.[6]

  • Clinical Observations: Perform detailed observations at least twice daily, noting signs of toxicity such as lethargy, ruffled fur, abnormal gait, or respiratory distress.[11]

  • Food and Water Intake: Monitor daily to distinguish between anorexia and direct drug toxicity.[9]

• • Blood Collection: Analyze samples for complete blood counts (CBC) and clinical chemistry panels (especially ALT, AST, creatinine).[11]

  • Necropsy: Conduct a gross examination of all organs.

  • Organ Weights: Record weights of key organs (liver, spleen, kidneys, thymus).

• MTD Determination: The MTD is defined as the highest dose that does not result in mortality, severe clinical signs, or body weight loss exceeding the pre-defined limit (e.g., 15%).[10]

Issue 2: Elevated Liver Enzymes (Hepatotoxicity)

An increase in plasma alanine aminotransferase (ALT) and aspartate aminotransferase (AST) is a key indicator of drug-induced liver injury.[4] Managing this requires a systematic approach to confirm the toxicity and explore mitigation strategies.

Decision Tree for Investigating Hepatotoxicity

Caption: Decision tree for troubleshooting suspected hepatotoxicity.

Protocol 2: Strategies to Mitigate Hepatotoxicity

If hepatotoxicity is confirmed, the following strategies can be employed. These often involve modifying the drug's pharmacokinetic profile to reduce peak plasma concentration (Cmax), which can be a driver of toxicity.[12]

• Dose Adjustment: The most straightforward approach is to reduce the dose to a level that is still efficacious but below the threshold for liver injury. This requires a well-characterized dose-response relationship for both efficacy and toxicity.[4]

• Formulation Optimization: Poor solubility can lead to reliance on vehicles that have their own toxicities, or can cause variable absorption and high Cmax.[13] Changing the formulation is a key strategy to improve the therapeutic index.[14][15]

  Table 1: Formulation Strategies to Modify Pharmacokinetics

  Formulation Strategy	Principle	Potential Impact on Toxicity	References
  Aqueous Suspension	Suspending micronized drug particles in an aqueous vehicle with a suspending agent (e.g., methylcellulose).	Can slow dissolution and absorption, potentially lowering Cmax compared to a solution.	[14]
  Lipid-Based Formulation	Dissolving the drug in oils or lipids (e.g., sesame oil, lipid nanoparticles).	Can alter absorption pathways (e.g., lymphatic uptake), potentially reducing first-pass metabolism and altering biodistribution away from the liver.	[12][13]
  Amorphous Solid Dispersion	Dispersing the drug in a polymer matrix to improve solubility and dissolution rate.	Can increase bioavailability (AUC) at a lower dose, allowing for dose reduction while maintaining exposure.	[16]

  | Modified-Release Formulation | Encapsulating the drug in polymers that control its release rate over time. | Reduces Cmax by slowing the absorption rate, which is a primary method for mitigating Cmax-related toxicity. |[12] |

• Dosing Schedule Modification: Instead of once-daily dosing, consider dose fractionation (e.g., splitting the total daily dose into two administrations) or intermittent dosing (e.g., dosing every other day). This can help reduce peak drug exposure and allow for recovery periods.[13]

Frequently Asked Questions (FAQs)

Q1: I am observing significant neutropenia and anemia in my treatment group. What are the next steps? A1: This is a potential on-target effect of potent JAK-STAT pathway inhibition, as JAK2, in particular, is crucial for hematopoiesis.[6]

• Confirm: Ensure the findings are dose-dependent and not present in the vehicle control group.

• Reduce Dose: The first step is to test lower doses to find a level that maintains efficacy in your disease model while minimizing hematological effects.

• Recovery Periods: In study designs with longer treatment durations, implement recovery periods (e.g., 5 days on, 2 days off) to allow for hematopoietic recovery.[13]

• Supportive Care: In some cases, co-administration of hematopoietic growth factors like G-CSF may be considered, but this can be a significant confounding variable and requires strong justification.[13]

Q2: My animals are showing signs of infection (e.g., dermatitis, respiratory issues). How should I manage this? A2: This is an expected consequence of the immunosuppressive mechanism of action of TYK2 inhibitors.[7][8]

• Veterinary Consultation: Immediately consult with the facility veterinarian for diagnosis and appropriate treatment (e.g., antibiotics).

• Husbandry: Enhance aseptic techniques during all handling and dosing procedures. House animals in a high-health status environment (e.g., specific-pathogen-free).

• Dose Evaluation: The level of immunosuppression is likely dose-dependent. Evaluate if a lower dose can achieve the desired therapeutic effect with a more acceptable level of immune suppression.

• Prophylaxis: Prophylactic antibiotics may be considered in some models, but must be discussed with veterinary staff and acknowledged as a variable that could impact study outcomes.[6]

Q3: Teglarinad has poor aqueous solubility. What is a good starting point for vehicle selection? A3: For poorly soluble compounds, a multi-tiered approach is recommended.

• Tier 1 (Simple Vehicles): Start with simple aqueous suspensions using common suspending agents like 0.5% methylcellulose or 1% carboxymethylcellulose (CMC).

• Tier 2 (Solubilizing Agents): If a suspension is not feasible, explore vehicles with solubilizing agents like PEG400, or surfactants like Polysorbate 80. However, be aware that these excipients can have their own biological effects or toxicities.[13]

• Tier 3 (Advanced Formulations): For long-term studies, investing in an advanced formulation like a lipid-based system or an amorphous solid dispersion can significantly improve bioavailability and reduce toxicity, providing more reliable and translatable data.[12][16] It is crucial to run a vehicle-only toxicity study to ensure the formulation itself is well-tolerated.

Q4: How do I distinguish between toxicity from the vehicle versus toxicity from Teglarinad itself? A4: The vehicle control group is absolutely essential for this purpose. Every in vivo study must include a cohort of animals that receives the exact same formulation (vehicle) and administration procedure as the treatment groups, just without the active compound (Teglarinad). Any adverse effects observed in the treatment groups but not in the vehicle control group can be attributed to the drug.[11]

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• deucravacitinib (BMS-986165). (2025, June 12). Drug Hunter. Retrieved from [Link]

• Deucravacitinib (BMS-986165) in the Treatment of Lichen Planopilaris. (2024, October 29). ClinicalTrials.gov. Retrieved from [Link]

• Ghoreschi, K., et al. (2024, August 17). Deucravacitinib. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Clerc, F., et al. (2022). JAK and mTOR inhibitors prevent cytokine release while retaining T cell bispecific antibody in vivo efficacy. Journal for ImmunoTherapy of Cancer, 10(1), e003523. Retrieved from [Link]

• Verma, D., et al. (2022). Comprehensive profiling of clinical JAK inhibitors in myeloproliferative neoplasms. Blood Cancer Journal, 12(1), 1-12. Retrieved from [Link]

• Best Practices for Preclinical Dose Range Finding Studies. (n.d.). Altasciences. Retrieved from [Link]

• Catlett, I. M., et al. (2022). First‐in‐human study of deucravacitinib: A selective, potent, allosteric small‐molecule inhibitor of tyrosine kinase 2. Clinical and Translational Science, 15(11), 2693-2704. Retrieved from [Link]

• Johnson, M. (2023, February 13). Strategies for Streamlining Small Molecule Formulation Development When Bridging from Candidate Selection to First-in-Human Clinical Testing. Pharmaceutical Technology. Retrieved from [Link]

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• Xiong, Y., et al. (2025). Discovery of a Highly Potent and Selective Tyrosine Kinase 2 (TYK2) Degrader with In Vivo Therapeutic Efficacy in a Murine Psoriasis Model. Journal of Medicinal Chemistry. Retrieved from [Link]

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• Xiong, Y., et al. (2025). Discovery of a Highly Potent and Selective Tyrosine Kinase 2 (TYK2) Degrader with In Vivo Therapeutic Efficacy in a Murine Psoriasis Model. PubMed. Retrieved from [Link]

• The preclinical discovery and development of deucravacitinib for the treatment of psoriasis. (n.d.). ResearchGate. Retrieved from [Link]

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• Cytokine inhibition profiles of JAK inhibitors (Jakinibs) in immune cells from patients with rheumatoid arthritis. (n.d.). ResearchGate. Retrieved from [Link]

• Prueksaritanont, T., et al. (2013). Formulation approaches in mitigating toxicity of orally administrated drugs. Journal of Pharmaceutical Sciences, 102(9), 3197-3211. Retrieved from [Link]

• Shah, R. R., et al. (2023). Hepatotoxicity of Small Molecule Protein Kinase Inhibitors for Cancer. Cancers, 15(6), 1746. Retrieved from [Link]

• Nash, P., et al. (2024). Differential properties of Janus kinase inhibitors in the treatment of immune-mediated inflammatory diseases. Rheumatology, 63(2), 434-447. Retrieved from [Link]

• TYK2 inhibition may offer new strategy to reduce tau toxicity in Alzheimer's. (2024, November 12). Baylor College of Medicine News. Retrieved from [Link]

• Yap, T. A., et al. (2017). Early phase clinical trials to identify optimal dosing and safety. Annals of Oncology, 28(8), 1725-1735. Retrieved from [Link]

• Vazquez, M. L., et al. (2021). Jakinibs of All Trades: Inhibiting Cytokine Signaling in Immune-Mediated Pathologies. Cells, 11(1), 79. Retrieved from [Link]

• Discovery of a Highly Potent and Selective Tyrosine Kinase 2 (TYK2) Degrader with In Vivo Therapeutic Efficacy in a Murine Psoriasis Model. (n.d.). ResearchGate. Retrieved from [Link]

• Kamola, P. J., et al. (2017). Strategies for In Vivo Screening and Mitigation of Hepatotoxicity Associated with Antisense Drugs. Molecular Therapy - Nucleic Acids, 8, 37-48. Retrieved from [Link]

• Lin, C. M., et al. (2021). Preclinical Characterization of the Selective JAK1 Inhibitor LW402 for Treatment of Rheumatoid Arthritis. Frontiers in Immunology, 12, 668042. Retrieved from [Link]

• Vo, H. V., et al. (2024). Hepatotoxicity in Cancer Immunotherapy: Diagnosis, Management, and Future Perspectives. Cancers, 17(1), 1. Retrieved from [Link]

• Bonelli, M., et al. (2022). Selectivity, efficacy and safety of JAKinibs: new evidence for a still evolving story. Annals of the Rheumatic Diseases, 81(12), 1637-1647. Retrieved from [Link]

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Reference Data & Comparative Studies

Head-to-Head Comparison of Teglarinad and FK866: A Technical Guide to NAMPT Inhibitors in Preclinical Development

Nicotinamide phosphoribosyltransferase (NAMPT) is the rate-limiting enzyme in the mammalian NAD+ salvage pathway. Because cancer cells exhibit a high turnover of NAD+ to sustain rapid proliferation, DNA repair, and metabolic rewiring, targeting NAMPT has emerged as a compelling therapeutic strategy.

This guide provides an in-depth technical comparison of two first-in-class NAMPT inhibitors: Teglarinad (GMX1777, the prodrug of GMX1778/CHS-828) and FK866 (Daporinad/APO866). Designed for drug development professionals and molecular biologists, this guide evaluates their pharmacological profiles, structural mechanisms, and provides self-validating experimental protocols for preclinical evaluation.

Mechanistic Overview and Structural Biology

Both Teglarinad and FK866 induce metabolic collapse in cancer cells by starving them of NAD+, which subsequently depletes ATP and halts glycolysis and oxidative phosphorylation. However, their structural interactions with the NAMPT enzyme dictate their specific pharmacokinetic behaviors.

• FK866 (Daporinad): Acts as a highly specific, non-competitive inhibitor. Crystallographic studies reveal that FK866 binds deep within the tunnel-shaped cavity of the NAMPT homodimer, forming critical π -stacking interactions with Phe193 and Tyr18' [3].

• Teglarinad (GMX1777): A water-soluble cyanoguanidine prodrug that is rapidly converted in vivo to its active moiety, GMX1778. Like FK866, GMX1778 binds the NAMPT active site tunnel, but its distinct chemical scaffold results in a different resistance profile.

Figure 1: NAMPT-mediated NAD+ salvage pathway and points of inhibition by FK866 and Teglarinad.

Quantitative Pharmacological Comparison

While both compounds achieve nanomolar potency in vitro, their clinical translation has been hindered by dose-limiting toxicities (e.g., thrombocytopenia) and rapid clearance rates, necessitating continuous infusion strategies [2]. The table below summarizes their core pharmacological metrics.

Pharmacological Feature	Teglarinad (GMX1777)	FK866 (Daporinad)
Active Moiety	GMX1778 (CHS-828)	FK866
Prodrug Status	Yes (Water-soluble)	No
Target Enzyme	Intracellular NAMPT (iNAMPT)	Intracellular NAMPT (iNAMPT)
Enzymatic IC50	< 20 nM	~ 0.09 nM – 1.6 nM [3]
Binding Mode	Active site / tunnel binder	Non-competitive tunnel binder
In Vivo Half-Life	< 0.7 h (Rapid conversion to GMX1778)	~ 2.1 h (Requires continuous infusion)
Resistance Mutations	S165F (100-fold resistance)[4]	H191R, S165F (10-fold resistance) [4]
Clinical Status	Phase I/II (Halted/Terminated)	Phase I/II (Halted/Terminated)

Experimental Methodologies: A Self-Validating Protocol

To rigorously evaluate the efficacy of Teglarinad or FK866, researchers must employ a self-validating experimental system. Simply measuring cell death is insufficient, as it does not prove on-target NAMPT inhibition. The protocol below establishes causality by mapping the temporal sequence of NAD+ depletion prior to metabolic collapse, followed by a target-specificity rescue assay.

Figure 2: Self-validating experimental workflow for assessing NAMPT inhibitor efficacy.

Step 1: Early Response NAD+/NADH Quantification (4–24 hours)

• Procedure: Seed cancer cells (e.g., HCT116 or HepG2) at 1×105 cells/well. Treat with a titration of FK866 (0.1 nM – 100 nM) or Teglarinad (1 nM – 500 nM). After 12 hours, lyse cells and use a colorimetric NAD+/NADH assay kit to quantify the dinucleotide pool.

• Causality: NAMPT inhibition rapidly starves the cell of NAD+ long before apoptosis is triggered. Measuring NAD+ depletion at 12 hours confirms direct target engagement. If viability drops before NAD+ drops, the compound is exhibiting off-target cytotoxicity.

Step 2: Late Phenotype Metabolic Viability Assay (48–72 hours)

• Procedure: In a parallel 96-well plate, treat cells for 72 hours. Add 10 µL of CCK-8 reagent per well, incubate for 2 hours, and read absorbance at 450 nm.

• Causality: The temporal delay (72h) allows the initial NAD+ depletion to translate into ATP exhaustion, halting glycolysis and triggering autophagy or apoptosis.

Step 3: Target Validation via NAD+ Rescue Assay (The Self-Validating Step)

• Procedure: Co-treat cells with the calculated IC90 of FK866 or Teglarinad alongside exogenous NAD+ (10 µM) or NMN (1 mM). Assess viability at 72 hours.

• Causality: Because NAMPT is upstream of NMN and NAD+ in the salvage pathway, providing exogenous NAD+ or NMN bypasses the enzymatic blockade. If the cells recover full viability, the inhibitor's toxicity is definitively on-target. If the cells still die, the drug possesses off-target lethal effects.

In Vivo Efficacy, Resistance, and Combinatorial Strategies

Cross-Resistance Mechanisms

Prolonged exposure to NAMPT inhibitors inevitably selects for resistant clones. Whole-exome sequencing of FK866-resistant HCT116 cell lines has identified the H191R point mutation in the NAMPT gene [4]. This mutation alters the binding tunnel, conferring cross-resistance not only to FK866 (1,000-fold decrease in sensitivity) but also to Teglarinad's active form, GMX1778. Interestingly, the S165F mutation affects these drugs asymmetrically, rendering cells 100-fold more resistant to GMX1778, but only 10-fold more resistant to FK866 [4].

Synergistic Combinations

Because monotherapy with NAMPT inhibitors often fails to achieve durable tumor regression in humans, current research focuses on rational combinations:

• FK866 + DNA Damaging Agents: FK866 has shown profound synergy with Cisplatin in cholangiocarcinoma models. By depleting NAD+, FK866 cripples PARP1 (an NAD+-dependent enzyme critical for DNA repair), thereby amplifying Cisplatin-induced DNA damage [1].

• Teglarinad + Radiotherapy/Radionuclides: Teglarinad has been successfully combined with 177Lu-DOTATATE in neuroendocrine tumors. The NAMPT inhibitor acts as a potent radiosensitizer, converting temporary tumor growth halts into prolonged, durable regressions [5].

Selection Guide: Which Inhibitor to Choose?

When designing a preclinical pipeline, the choice between Teglarinad and FK866 depends on the experimental model:

• For In Vitro Mechanistic Studies: FK866 is the gold standard. Its sub-nanomolar IC50 and well-documented crystallographic profile make it the ideal reference compound for establishing baseline NAMPT inhibition or screening novel PROTAC degraders [2].

• For In Vivo Xenograft Models: Teglarinad (GMX1777) is often preferred due to its formulation. As a highly water-soluble prodrug, it is easily administered via intravenous infusion or intramuscular injection, rapidly converting to GMX1778 in murine plasma without the need for complex, continuous-infusion pump systems required by FK866.

References

• Cassani, M., et al. "The NAMPT Inhibitor FK866 in Combination with Cisplatin Reduces Cholangiocarcinoma Cells Growth." Cells, 2023.[Link]

• Lu, T., et al. "Design of FK866-Based Degraders for Blocking the Nonenzymatic Functions of Nicotinamide Phosphoribosyltransferase." Journal of Medicinal Chemistry, 2024.[Link]

• Zhang, S. L., et al. "Crystal structure-based comparison of two NAMPT inhibitors." Acta Pharmacologica Sinica, 2018.[Link]

• Ogino, Y., et al. "Cross resistance to diverse anticancer nicotinamide phosphoribosyltransferase inhibitors induced by FK866 treatment." Oncotarget, 2018.[Link]

• Elf, A. K., et al. "NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177Lu-DOTATATE Treatment of Neuroendocrine Tumors." Journal of Nuclear Medicine, 2017.[Link]

Validating Teglarinad's On-Target Effects Through Genetic Knockdown: A Comprehensive Comparison Guide

Executive Summary

In the landscape of targeted oncology, proving a drug's mechanism of action (MoA) is as critical as demonstrating its efficacy. Teglarinad chloride (GMX-1777) is a water-soluble prodrug that rapidly converts in vivo to its active moiety, GMX1778, a potent inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) 1. While Teglarinad shows exceptional promise in depleting cellular ATP and inducing apoptosis in tumors, small molecules inherently carry the risk of off-target pleiotropic effects.

To definitively isolate and validate Teglarinad's on-target specificity, researchers must employ a self-validating experimental system . This guide provides an objective comparison between pharmacological inhibition (Teglarinad) and genetic ablation (siRNA/shRNA knockdown) of NAMPT, detailing the causal logic and step-by-step protocols required to prove true synthetic lethality and target engagement.

Mechanistic Grounding: The NAD+ Salvage Pathway

NAMPT is the rate-limiting enzyme in the mammalian NAD+ salvage pathway, catalyzing the conversion of nicotinamide (NAM) to nicotinamide mononucleotide (NMN) 2. Cancer cells are acutely sensitive to NAMPT inhibition due to their high NAD+ turnover rates, which are driven by elevated glycolysis and continuous PARP-mediated DNA repair 3.

By blocking NAMPT, Teglarinad starves the cell of NAD+, leading to metabolic collapse. However, to prove this causality, we must compare the drug's effect against a genetic "null" background.

Fig 1: NAD+ salvage pathway showing NAMPT inhibition by Teglarinad and genetic knockdown.

Comparative Analysis: Pharmacological vs. Genetic Inhibition

While both methods aim to abrogate NAMPT function, their kinetic profiles and biological implications differ significantly. A robust validation strategy leverages the strengths of both.

Parameter	Pharmacological (Teglarinad / GMX1778)	Genetic Knockdown (siRNA / shRNA)
Onset of Action	Rapid (Minutes to Hours). Immediate enzymatic blockade.	Slow (48–72 Hours). Requires degradation of existing protein.
Specificity	High, but carries risk of off-target kinase/enzyme binding.	Absolute sequence specificity for the NAMPT transcript.
Reversibility	Highly reversible upon drug washout.	Transient (siRNA) or permanent (stable shRNA/CRISPR).
Titratability	Excellent. Precise dose-response curves (IC50) can be generated.	Poor. Knockdown efficiency varies and is difficult to titrate precisely.
Validation Role	Demonstrates therapeutic viability and translational potential.	Acts as the "gold standard" to confirm the biological target of the drug.

The Self-Validating Experimental Logic

To definitively prove that Teglarinad acts exclusively through NAMPT, we must establish a self-validating loop of Phenocopy , Epistasis , and Metabolic Rescue .

• Phenocopy: Genetic knockdown of NAMPT must mimic (phenocopy) the NAD+ depletion and cytotoxicity caused by Teglarinad [[2]]().

• Epistasis (Lack of Additive Toxicity): If Teglarinad is perfectly on-target, applying it to a cell line where NAMPT is already genetically silenced should yield no additional toxicity. If the drug kills knockdown cells further, it possesses off-target effects 4.

• Metabolic Rescue: Supplementing cells with NMN (the downstream product of NAMPT) or Nicotinic Acid (NA, which utilizes the alternative NAPRT1 pathway) must completely rescue cell viability, proving the death was strictly due to NAD+ starvation 5.

Fig 2: Self-validating experimental logic for confirming Teglarinad's on-target specificity.

Step-by-Step Validation Protocol

Phase 1: Establishing the Genetic Baseline

• Cell Seeding: Plate target cancer cells (e.g., A549 or HeLa) in 6-well plates at 30-40% confluency.

• siRNA Transfection: Transfect cells with a validated pool of NAMPT-targeting siRNA (or non-targeting scrambled control) using a lipid-based transfection reagent. Perform a double transfection (24 hours apart) to ensure maximum knockdown efficiency 2.

• Verification: At 48 and 72 hours post-transfection, lyse a subset of cells. Run a Western blot to confirm >90% reduction in NAMPT protein levels relative to the loading control (e.g., α-tubulin) [[3]]().

Phase 2: Pharmacological Challenge & Rescue 4. Replating: Replate the verified knockdown (KD) and wild-type (WT) control cells into 96-well opaque plates. 5. Drug Treatment: Treat both WT and KD cells with a logarithmic dose-response gradient of Teglarinad (GMX1778) ranging from 0.1 nM to 1000 nM. 6. Metabolic Rescue (Parallel Arm): To a parallel set of WT cells treated with Teglarinad, concurrently add 1 mM NMN or 10 µM Nicotinic Acid (NA). Note: NA rescue will only work if the chosen cell line expresses endogenous NAPRT15. 7. Incubation: Incubate for 72 hours.

Phase 3: Quantitative Assays 8. Viability Readout: Use an ATP-dependent luminescent assay (e.g., CellTiter-Glo) to quantify cell viability. 9. Metabolite Quantification: Lyse a parallel plate and use an NAD+/NADH-Glo assay or LC-MS/MS to directly measure intracellular NAD+ depletion 3.

Data Interpretation & Expected Results

If Teglarinad is highly specific to NAMPT, the data should reflect a drastic leftward shift in the IC50 for knockdown cells, followed by a plateau where additional drug yields no further toxicity. The table below outlines the expected quantitative validation profile.

Table 2: Expected Viability and Intracellular NAD+ Levels (Mock Validation Data)

Experimental Condition	Intracellular NAD+ Level (% of Control)	Cell Viability (% of Control)	Teglarinad IC50 Shift	Interpretation
WT + Vehicle	100%	100%	Baseline (~10 nM)	Normal homeostasis.
WT + Teglarinad (50 nM)	< 5%	15%	N/A	Drug successfully depletes NAD+ and induces death.
NAMPT KD + Vehicle	10%	25%	Sensitized	Genetic phenocopy of the drug's effect.
NAMPT KD + Teglarinad (50 nM)	< 5%	22% (No sig. drop)	N/A	Epistasis achieved. Lack of additive death proves on-target specificity.
WT + Teglarinad + 1 mM NMN	98%	95%	Rescued (>1000 nM)	Rescue achieved. Proves toxicity is strictly due to NAD+ starvation.

Cautionary Note: If you observe that Teglarinad continues to aggressively reduce cell viability in the NAMPT KD + Teglarinad group, it strongly suggests the drug is engaging secondary, off-target mechanisms within that specific cellular context 4.

References

• TargetMol. "Teglarinad chloride | NAMPT - TargetMol." 1

• PubMed Central (PMC). "Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner." 5

• AACR Journals. "Synergy between the NAMPT Inhibitor GMX1777(8) and Pemetrexed in Non–Small Cell Lung Cancer Cells Is Mediated by PARP Activation and Enhanced NAD Consumption." 3

• PubMed Central (PMC). "The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors." 2

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Guide to the Synergistic Effects of Teglarinad with PARP Inhibitors

A Technical Guide for Researchers and Drug Development Professionals

In the evolving landscape of precision oncology, the strategic combination of targeted therapies is paramount to overcoming resistance and enhancing therapeutic efficacy. This guide provides an in-depth analysis of the synergistic potential of Teglarinad, a novel nicotinamide phosphoribosyltransferase (NAMPT) inhibitor, with Poly (ADP-ribose) polymerase (PARP) inhibitors. We will explore the mechanistic rationale for this combination, present comparative data with other emerging PARP inhibitor combination strategies, and provide detailed experimental protocols for assessing these synergistic effects in a preclinical setting.

The Scientific Rationale: Exploiting Metabolic and DNA Repair Dependencies

The synergy between Teglarinad and PARP inhibitors is rooted in the fundamental reliance of cancer cells on both NAD+ metabolism and DNA damage repair (DDR) pathways.

Teglarinad (GMX1777): A Prodrug Targeting NAD+ Synthesis

Teglarinad is a water-soluble prodrug that is rapidly converted in vivo to its active form, GMX1778.[1][2][3] GMX1778 is a potent and specific inhibitor of NAMPT, a key enzyme in the NAD+ salvage pathway.[2][4][5] By inhibiting NAMPT, Teglarinad depletes the intracellular pool of NAD+, a critical coenzyme for numerous cellular processes, including DNA repair.[5] Preclinical studies have demonstrated that Teglarinad exhibits antitumor activity and can interfere with DNA repair and angiogenesis.[1][4][6]

PARP Inhibitors: Targeting the DNA Damage Response

PARP inhibitors are a class of drugs that exploit deficiencies in the DDR pathways of cancer cells, most notably in tumors with mutations in BRCA1/2 genes.[7][8] PARP enzymes, particularly PARP1 and PARP2, play a crucial role in the repair of single-strand DNA breaks (SSBs).[8][9] Inhibition of PARP leads to the accumulation of unrepaired SSBs, which can then collapse replication forks and generate more lethal double-strand breaks (DSBs).[9] In cells with a compromised homologous recombination (HR) pathway for DSB repair (a state known as "BRCAness"), the accumulation of these DSBs leads to synthetic lethality and cell death.[7]

The Synergistic Mechanism: A Two-Pronged Assault

The combination of Teglarinad and a PARP inhibitor creates a powerful synergistic effect by simultaneously targeting two critical cellular processes:

• Enhanced PARP Trapping and Impaired DNA Repair: PARP activation in response to DNA damage is a highly NAD+-consuming process.[5] By depleting NAD+ levels, Teglarinad not only hinders the catalytic activity of PARP but also potentiates the "trapping" effect of PARP inhibitors, where the inhibitor locks the PARP enzyme onto the DNA, creating a toxic lesion that obstructs DNA replication.[8][10]

• Induction of a "BRCAness" Phenotype: Emerging evidence suggests that inhibiting other cellular pathways can induce a state of "chemical BRCAness" in tumors that are proficient in homologous recombination.[11] While the direct effect of NAMPT inhibition on HR gene expression requires further investigation, the metabolic stress induced by NAD+ depletion can create a cellular environment where the DNA repair machinery is compromised, thus sensitizing these tumors to PARP inhibitors.

Visualizing the Synergy: Signaling Pathways and Experimental Workflow

To better understand the interplay between Teglarinad and PARP inhibitors, we can visualize the key signaling pathways and a typical experimental workflow for assessing their synergy.

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Cross-Validation of Teglarinad's Mechanism of Action: A Comparative Guide to NAMPT Inhibitors

As drug development professionals and application scientists, we often encounter compounds whose mechanisms of action (MoA) evolve as analytical techniques improve. Teglarinad (also known as GMX1777 or EB1627) is a prime example. Originally mischaracterized in early literature as a direct Nuclear Factor-kappa B (NF-κB) inhibitor, rigorous cross-validation across multiple independent laboratories has since elucidated its true MoA: it is a water-soluble prodrug that rapidly hydrolyzes into GMX1778, a highly potent and specific inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT)[1][2].

This guide objectively compares Teglarinad’s performance against other benchmark NAMPT inhibitors (such as FK866/Daporinad), dissects the metabolic causality behind its cytotoxicity, and provides self-validating experimental protocols for researchers aiming to benchmark NAD+ biosynthesis modulators in their own labs.

Mechanistic Paradigm: Correcting the NF-κB Misconception

To understand Teglarinad, we must first understand the metabolic dependency of cancer cells. Tumors exhibit a high rate of NAD+ turnover due to elevated glycolysis, DNA repair (via PARP activation), and genomic stability maintenance. To sustain this, they rely heavily on the NAD+ salvage pathway , where NAMPT is the rate-limiting enzyme converting Nicotinamide (NAM) to Nicotinamide Mononucleotide (NMN)[2][3].

Early phenotypic assays showed that Teglarinad administration led to the downregulation of NF-κB transcription and subsequent apoptosis[1]. However, metabolic cross-validation revealed that NF-κB inhibition is merely a downstream consequence of severe intracellular ATP depletion, which itself is caused by the catastrophic collapse of the NAD+ pool following NAMPT blockade[2].

Fig 1. Mechanism of Teglarinad: GMX1778 inhibits NAMPT, blocking NAD+ salvage and causing apoptosis.

Comparative Data: Teglarinad (GMX1777) vs. FK866 (Daporinad)

When benchmarking a NAMPT inhibitor, FK866 (Daporinad) is the universal gold standard. Both compounds entered early-phase clinical trials but faced challenges with dose-limiting toxicities, such as thrombocytopenia[4][5]. The table below synthesizes the quantitative and pharmacological differences between the two agents based on cross-validated in vitro and in vivo data[3][6][7].

Parameter	Teglarinad (GMX1777) / GMX1778	FK866 (Daporinad)
Molecular Target	NAMPT (Enzymatic active site)	NAMPT (Nucleobase binding pocket)
Active Form IC50	< 25 nM (GMX1778)	~ 0.09 nM
Prodrug Status	Yes (GMX1777 is a water-soluble prodrug)	No (Directly active small molecule)
Enzyme Interaction	Undergoes phosphoribosylation by NAMPT, increasing cellular retention	Non-competitive binding; highly specific to the salvage pathway
Clinical Status	Phase I/II (Halted due to toxicity/financials)	Phase I/II (Halted due to dose-limiting thrombocytopenia)
Resistance Mechanism	NAMPT mutations (e.g., H191R); QPRT overexpression	NAMPT mutations; alternative NAD+ precursor utilization

Expert Insight: While FK866 is biochemically more potent in cell-free assays (sub-nanomolar IC50), GMX1778 exhibits a unique property: it is actually a substrate for NAMPT and undergoes phosphoribosylation. This modification traps the drug intracellularly, significantly increasing its cellular retention and prolonging its pharmacodynamic effect even after the drug is cleared from plasma[3].

Self-Validating Experimental Protocols

To rigorously cross-validate the MoA of Teglarinad or any novel NAMPT inhibitor, application scientists must employ orthogonal assays. The protocols below are designed as self-validating systems, ensuring that observed toxicities are on-target.

Protocol A: In Vitro Fluorometric Coupled-Enzyme NAMPT Assay

Rationale & Causality: Direct measurement of NMN (the product of NAMPT) is analytically challenging. By coupling NAMPT activity to NMNAT (which converts NMN to NAD+) and Alcohol Dehydrogenase (ADH, which reduces NAD+ to NADH), we can measure enzyme kinetics via NADH auto-fluorescence. This proves direct target engagement.

• Reagent Preparation: Prepare an assay buffer containing 50 mM Tris-HCl (pH 7.5), 10 mM MgCl2, 1 mM PRPP, 2 mM ATP, and 1.5% ethanol.

• Enzyme Master Mix: Combine recombinant human NAMPT (10 nM), NMNAT1 (1 U/mL), and ADH (2 U/mL) in the assay buffer.

• Compound Dosing: Serially dilute GMX1778 and FK866 (positive control) from 1 µM down to 0.1 nM. Pre-incubate the compounds with the enzyme master mix for 30 minutes at room temperature.

• Reaction Initiation: Add 10 µM Nicotinamide (NAM) to initiate the reaction.

• Readout: Measure NADH fluorescence (Ex: 340 nm / Em: 460 nm) continuously for 60 minutes.

• Validation Check: A "No NAM" well must yield zero fluorescence (negative control). FK866 must yield an IC50 < 1 nM, validating the assay's dynamic range before calculating the IC50 for GMX1778.

Protocol B: Synthetic Lethality & Nicotinic Acid (NA) Rescue Assay

Rationale & Causality: How do we prove that GMX1778 kills cells exclusively by depleting NAD+ via the salvage pathway? We exploit the Preiss-Handler (PH) pathway. By supplementing cells with Nicotinic Acid (NA), cells expressing NAPRT1 can bypass NAMPT entirely to synthesize NAD+[7][8]. If NA rescues the cells from GMX1778-induced death, the drug's toxicity is strictly on-target.

• Cell Selection: Seed NAPRT1-deficient cancer cells (e.g., HeLa or specific neuroblastoma lines) at 5,000 cells/well in a 96-well plate.

• Treatment Split: Divide the plate into two experimental arms:

  • Arm 1 (Control): Standard media.

  • Arm 2 (Rescue): Media supplemented with 10 µM Nicotinic Acid (NA).

• Inhibitor Addition: Treat both arms with a dose-response of GMX1778 (1 nM to 100 nM) for 72 hours.

• Viability Readout: Quantify intracellular ATP using a luminescence-based viability assay (e.g., CellTiter-Glo).

• Validation Check: In Arm 1, GMX1778 should induce profound ATP depletion and cell death. In Arm 2, NA should completely rescue viability. If cell death persists in Arm 2, the compound possesses off-target cytotoxicity.

Fig 2. Self-validating workflow using Nicotinic Acid (NA) rescue to confirm on-target specificity.

Conclusion & Translational Outlook

The cross-validation of Teglarinad's MoA underscores a critical lesson in drug development: phenotypic observations (like NF-κB suppression) must be traced back to their fundamental metabolic roots. While the clinical progression of early NAMPT inhibitors like Teglarinad and FK866 was hindered by on-target toxicities in healthy tissues, the mechanistic groundwork they laid is invaluable. Today, these validation protocols are actively used to develop next-generation therapies, including dual-inhibitors (e.g., PAK4/NAMPT inhibitors like KPT-9274) and NAMPT-targeting PROTACs, aiming to widen the therapeutic index[6][9].

References

• Definition of teglarinad chloride - NCI Drug Dictionary - National Cancer Institute. Source: cancer.gov. URL:[Link]

• Teglarinad Chloride | C30H43Cl2N5O8 | CID 9961434 - PubChem. Source: nih.gov. URL:[Link]

• The Small Molecule GMX1778 Is a Potent Inhibitor of NAD+ Biosynthesis: Strategy for Enhanced Therapy in Nicotinic Acid Phosphoribosyltransferase 1-Deficient Tumors - PMC. Source: nih.gov. URL:[Link]

• Mechanisms of resistance to NAMPT inhibitors in cancer - OAE Publishing Inc. Source: oaepublish.com. URL:[Link]

• Channeling Nicotinamide Phosphoribosyltransferase (NAMPT) to Address Life and Death | Journal of Medicinal Chemistry - ACS Publications. Source: acs.org. URL:[Link]

• Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner - PMC. Source: nih.gov. URL:[Link]

• What NAMPT inhibitors are in clinical trials currently? - Patsnap Synapse. Source: patsnap.com. URL:[Link]

• Inhibitors of NAD+ Production in Cancer Treatment: State of the Art and Perspectives - PMC. Source: nih.gov. URL:[Link]

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Evaluating Teglarinad as a Radiosensitizer: A Comparative Technical Guide

Radioresistance in solid tumors, particularly in head and neck squamous cell carcinomas (HNSCC), remains a formidable barrier in clinical oncology. While traditional radiosensitizers focus on direct DNA damage or receptor blockade, targeting the tumor's bioenergetic and DNA-repair metabolism offers a more systemic disruption. This guide provides a comprehensive technical evaluation of Teglarinad (GMX1777) —a nicotinamide phosphoribosyltransferase (NAMPT) inhibitor—comparing its mechanistic efficacy against standard agents and detailing the self-validating experimental workflows required to evaluate its radiosensitizing properties.

Mechanistic Causality: Rewiring the Radiation Response

To understand Teglarinad's superiority in specific contexts, we must examine the causality of its mechanism. Radiation therapy induces lethal DNA double-strand breaks (DSBs). The tumor cell's primary defense is poly ADP-ribose polymerase (PARP), an enzyme that orchestrates DNA repair but strictly requires NAD+ as a co-substrate.

Cancer cells exhibit exceptionally high NAD+ turnover due to elevated glycolysis and constant genome maintenance. They rely heavily on the salvage pathway, governed by the rate-limiting enzyme NAMPT, to replenish NAD+[1].

Teglarinad is a water-soluble prodrug that rapidly hydrolyzes in vivo into the active cyanoguanidine compound GMX1778. By potently inhibiting NAMPT, Teglarinad induces a severe intracellular NAD+ drought. When radiation is subsequently applied, PARP is functionally paralyzed due to substrate starvation. This dual-hit mechanism—metabolic collapse combined with DNA damage—forces the tumor cell into apoptosis[2].

Figure 1: Mechanistic pathway of Teglarinad-induced radiosensitization via NAMPT inhibition.

Comparative Analysis: Teglarinad vs. Alternative Agents

When designing a radiosensitization strategy, researchers must choose between metabolic inhibitors (Teglarinad), direct repair inhibitors (Olaparib), and DNA crosslinkers (Cisplatin).

Unlike direct PARP inhibitors (e.g., Olaparib) which trap the PARP enzyme on DNA and are highly dependent on underlying BRCA mutations for efficacy, Teglarinad works upstream. By depleting NAD+, it not only halts PARP but also reduces total cellular ATP by ~20%, crippling other ATP-dependent repair pathways and inducing reactive oxygen species (ROS) specifically in cancer cells[2].

Quantitative Efficacy Profile in HNSCC Models

The following table synthesizes quantitative data derived from3[3], comparing Teglarinad against standard benchmarks.

Agent Class	Example Agent	Primary Target	Intracellular NAD+ Effect	PARP Activity (Post-RT)	In Vivo Tumor Regression (FaDu)
NAMPT Inhibitor	Teglarinad	NAMPT	-50% (at 4 hours)	-68% vs. Control	50 Days (Complete Regression)
Direct PARP Inhibitor	Olaparib	PARP1/2	Negligible	> -90%	Moderate (Requires BRCAness)
DNA Crosslinker	Cisplatin	DNA	Negligible	Elevated (Active Repair)	Significant (High Systemic Toxicity)
Radiotherapy Alone	N/A	DNA	Negligible	+300% (Hyperactivated)	10 Days (Temporary Growth Delay)

Experimental Design: Self-Validating Protocols

To rigorously evaluate Teglarinad, experimental workflows must be self-validating . This means the protocol cannot simply measure end-stage cell death; it must sequentially prove target engagement (NAD+ depletion) before applying the stressor (radiation).

Figure 2: Self-validating experimental workflow for in vitro radiosensitization assessment.

Protocol A: In Vitro Radiosensitization & Kinetic Validation

The causality behind this protocol relies on the half-life of intracellular NAD+. If radiation is applied immediately after drug administration, PARP will still have access to residual NAD+ pools, masking the sensitizing effect.

• Cell Seeding: Plate FaDu or C666-1 HNSCC cells in 6-well plates and allow 24 hours for adherence.

• Dosing: Treat cells with Teglarinad at 20 nmol/L. This dose is chosen to isolate the radiosensitizing mechanism from acute monotherapy cytotoxicity.

• The Kinetic Window (Critical Step): Incubate for exactly 4 hours .

  • Expert Insight:3[3]. Irradiating earlier fails to capture the metabolic trough; waiting 24 hours risks triggering compensatory salvage pathways (e.g., NAPRT1)[2].

• Orthogonal Validation: At 3.9 hours, harvest a parallel control plate. Perform a colorimetric NAD+/NADH assay and an ATP luminescence assay. Self-Validation: You must confirm a 50% NAD+ drop and a 20% ATP drop before proceeding to Step 5.

• Irradiation: Expose the primary plates to ionizing radiation (0, 2, 4, 6, and 8 Gy).

• Downstream Analysis:

  • Harvest a subset of cells 30 minutes post-RT to measure PARP activity via ELISA (expect a ~68% decrease compared to vehicle + RT).

  • Incubate the remaining plates for 10-14 days for standard clonogenic survival assays. Calculate the Dose Enhancement Factor (DEF).

Protocol B: In Vivo Efficacy & Bioenergetic Tracking

In vivo models must account for the rapid pharmacokinetic conversion of Teglarinad to GMX1778.

• Xenograft Establishment: Inject FaDu cells subcutaneously into the flanks of athymic nude mice. Randomize into four cohorts (Vehicle, RT Alone, Teglarinad Alone, Combo) once tumors reach 100 mm³.

• Dosing Strategy: Administer Teglarinad via intramuscular (IM) injection at 50 mg/kg/day.

  • Expert Insight:4[4]. IM administration ensures a sustained release profile necessary to maintain the metabolic blockade throughout the fractionated radiotherapy schedule.

• Bioenergetic Imaging (Self-Validation): Prior to detecting structural tumor shrinkage, perform (18F)FDG-PET imaging 24 hours post-treatment initiation. A marked decline in FDG uptake validates the bioenergetic shutdown of the tumor microenvironment.

• Radiotherapy: Apply localized fractionated irradiation to the tumor flank 4 hours post-daily drug administration.

• Endpoint Monitoring: Track tumor volume using calipers. The combination therapy should yield complete tumor regression lasting up to 50 days, significantly outperforming monotherapy controls[3].

References

• Kato, H. et al. "Antitumor activity of GMX-1777 plus radiotherapy seen in head and neck cancer models." Clinical Cancer Research 2010, 16(3): 898. 3

• "Inhibition of Nicotinamide Phosphoribosyltransferase (NAMPT) Activity by Small Molecule GMX1778 Regulates Reactive Oxygen Species (ROS)-mediated Cytotoxicity in a p53- and Nicotinic Acid Phosphoribosyltransferase1 (NAPRT1)-dependent Manner." PubMed Central (PMC). 2

• "Teglarinad Chloride | CID 9961434 - Mechanism of Action." PubChem. 1

• "Teglarinad chloride (GMX1777) | NAMPT Inhibitor Pharmacokinetics." MedChemExpress. 4

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• 1. Teglarinad Chloride | C30H43Cl2N5O8 | CID 9961434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. | BioWorld [bioworld.com]
• 4. medchemexpress.com [medchemexpress.com]

Benchmarking Teglarinad's performance against standard-of-care chemotherapies

As a Senior Application Scientist, evaluating novel therapeutics requires moving beyond surface-level efficacy to understand the fundamental biochemical shifts a drug induces within the tumor microenvironment. This guide provides an objective, data-driven benchmarking of Teglarinad (GMX1777) against standard-of-care chemotherapies, focusing on its unique mechanism of action, synergistic potential, and the rigorous experimental workflows required to validate its performance.

Mechanistic Rationale: Targeting the Metabolic Foundation

Standard-of-care chemotherapies (e.g., Cisplatin, Pemetrexed) primarily function by inducing catastrophic DNA damage or disrupting microtubule dynamics, forcing rapidly dividing cells into apoptosis. However, tumors frequently develop resistance through enhanced DNA repair mechanisms or antioxidant upregulation.

Teglarinad represents a fundamental paradigm shift. It is a highly water-soluble prodrug that is rapidly converted in vivo via hydrolytic cleavage into its active metabolite, GMX1778 1[1]. GMX1778 is a potent inhibitor of Nicotinamide Phosphoribosyltransferase (NAMPT) , the rate-limiting enzyme in the NAD+ salvage pathway. By blocking NAMPT, Teglarinad starves the cancer cell of NAD+, a critical coenzyme required for ATP production and the function of DNA-repair enzymes like Poly (ADP-ribose) polymerase (PARP) 2[2].

The causality of its clinical design is rooted in pharmacokinetics: GMX1778 alone possesses poor aqueous solubility, limiting intravenous (IV) administration. The engineering of Teglarinad (incorporating an esterase-cleavable carbonate unit) achieves solubility up to 97 mg/mL, allowing for continuous IV infusion to maintain sustained target suppression 3[3].

Quantitative Benchmarking & Synergy Profiles

When benchmarked against standard agents, Teglarinad is rarely viewed solely as a monotherapy. Its true clinical value lies in synthetic lethality . Standard chemotherapies induce DNA damage, which hyperactivates PARP. Because PARP consumes massive amounts of NAD+ to repair DNA, combining standard chemo with Teglarinad (which blocks NAD+ synthesis) creates a rapid, irreversible metabolic collapse 4[4].

Table 1: Comparative Performance & Synergistic Potential

Therapeutic Agent	Primary Target	Mechanism of Cytotoxicity	Primary Resistance Mechanism	Synergy with NAMPT Inhibition
Teglarinad (GMX1777)	NAMPT	NAD+ depletion leading to ATP loss	NAPRT1 upregulation (salvage bypass)	N/A (Anchor Drug)
Pemetrexed	TS, DHFR	Folate synthesis block, DNA damage	Target amplification, efflux pumps	High (Drives PARP hyperactivation)
Cisplatin	DNA	DNA crosslinking, replication stall	Nucleotide excision repair (NER)	High (Drives PARP hyperactivation)
Temozolomide	DNA	DNA methylation, strand breaks	MGMT overexpression	Moderate-High

Pathway Visualization

Synergistic mechanism of Teglarinad and standard chemotherapy driving tumor metabolic collapse.

Self-Validating Experimental Protocols

To rigorously evaluate Teglarinad against standard chemotherapies, experimental designs must prove causality—specifically, that cell death is driven by on-target NAD+ depletion rather than off-target toxicity.

Protocol A: In Vitro Target Validation & Cytotoxicity Assay

Causality Focus: Isolating the NAMPT pathway from alternative salvage pathways.

• Cell Line Selection: Seed both NAPRT1-deficient cells (e.g., HCT-116) and NAPRT1-proficient cells in 96-well plates. Rationale: NAPRT1 allows cells to synthesize NAD+ from Nicotinic Acid (NA), bypassing NAMPT. Using deficient lines isolates the NAMPT dependency 5[5].

• Drug Treatment & Rescue Arm: Treat cells with escalating doses of Teglarinad (1 nM - 1000 nM) alongside a standard-of-care control (e.g., Pemetrexed). Crucially, include a rescue cohort treated with Teglarinad + 10 μM exogenous Nicotinic Acid (NA).

• Self-Validation Check: If NA rescues viability in NAPRT1-proficient cells but fails to rescue NAPRT1-deficient cells, you have definitively proven that Teglarinad's cytotoxicity is strictly due to on-target NAMPT inhibition.

• Quantification: At 24h and 48h, lyse cells and quantify intracellular NAD+/NADH ratios using a colorimetric cycling assay, normalizing to total protein content.

Protocol B: In Vivo Xenograft Synergy Workflow

Causality Focus: Proving that combination therapy drives metabolic collapse.

• Model Establishment: Subcutaneously implant human NSCLC xenografts into athymic nude mice. Once tumors reach ~100 mm³, randomize into four cohorts: Vehicle, Teglarinad alone (75 mg/kg IV infusion), Pemetrexed alone, and Combination.

• Administration: Administer Teglarinad via a 24-hour continuous IV infusion. Rationale: The highly water-soluble nature of the GMX1777 prodrug was specifically engineered for this delivery method to ensure constant plasma levels of the active GMX1778 during the chemotherapy-induced DNA damage window 3[3].

• Pharmacodynamic (PD) Validation: Extract tumors at day 7. Perform Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify intratumoral NAD+ levels, and Immunohistochemistry (IHC) for cleaved PARP and cleaved Caspase-3.

• Self-Validation Check: Efficacy (tumor volume reduction) must strictly correlate with the biochemical markers (intratumoral NAD+ collapse and PARP cleavage). If tumor volume decreases without NAD+ depletion, an off-target effect or model artifact is present.

Sources

• 1. Teglarinad Chloride | C30H43Cl2N5O8 | CID 9961434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. NAMPT Inhibitor GMX1778 Enhances the Efficacy of 177Lu-DOTATATE Treatment of Neuroendocrine Tumors | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medkoo.com [medkoo.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Molecular Mechanism &amp; Operational Rationale

As a Senior Application Scientist, I frequently consult with research scientists and drug development professionals on the safe handling, lifecycle management, and disposal of potent antineoplastic agents. Teglarinad chloride (also known as GMX1777 or EB1627) presents unique logistical and safety challenges due to its mechanism of action and chemical stability profile.

To build a truly safe laboratory environment, it is not enough to simply follow a disposal checklist; you must understand the causality behind the protocols. This guide provides the definitive operational and disposal framework for Teglarinad, ensuring scientific integrity, environmental safety, and regulatory compliance.

Teglarinad chloride is a water-soluble prodrug of the cyanoguanidine compound GMX1778 [3]. In vivo—and in uncontrolled aqueous environments—Teglarinad undergoes hydrolytic cleavage of its carbonate ester bond to release the active compound, which is a potent inhibitor of nicotinamide phosphoribosyltransferase (NAMPT) [1].

Because NAMPT is essential for the biosynthesis of oxidized nicotinamide adenine dinucleotide (NAD+), accidental exposure to Teglarinad can severely disrupt cellular metabolism, leading to ATP depletion and apoptosis[3]. Consequently, all disposal and handling procedures must be designed to prevent accidental hydrolysis and environmental contamination.

Teglarinad mechanism of action: Prodrug conversion to GMX1778, NAMPT inhibition, and apoptosis.

Quantitative Data & Storage Parameters

To prevent premature degradation of the compound before disposal, strict environmental controls must be maintained. The following table summarizes the critical physicochemical data and their operational implications.

Property	Value	Operational & Safety Implication
Molecular Weight	672.60 g/mol	Critical for accurate molarity calculations during stock preparation.
Chemical Formula	C30H43Cl2N5O8	Contains chlorinated aromatic rings; dictates high-temperature incineration for disposal to prevent toxic halogenated byproducts.
Powder Storage	-20°C (Up to 3 years)	Must be sealed away from moisture to prevent ambient hydrolysis [4].
Solvent Storage	-80°C (Up to 6 months)	Aqueous/organic stock solutions degrade rapidly at room temperature. Strict cold-chain maintenance is required [1].
Hazard Statements	H302, H312, H332	Harmful if swallowed, in contact with skin, or inhaled. Mandates rigorous PPE [2].

Step-by-Step Disposal Procedures

Because Teglarinad is a cytotoxic antineoplastic agent, it cannot be disposed of via standard biological or chemical waste streams. The following self-validating protocol must be used for all Teglarinad-contaminated waste.

Protocol A: Liquid Waste Disposal

• Step 1: Segregation and pH Validation

  • Action: Isolate liquid Teglarinad waste from strong acids, bases, oxidizers, and reducing agents [2].

  • Causality: Teglarinad's carbonate ester bond is highly susceptible to acid- or base-catalyzed hydrolysis. Mixing with incompatible chemicals can trigger rapid degradation, releasing the active pharmacophore and potentially generating gas that pressurizes the waste container.

  • Self-Validation: Before sealing the waste carboy, test the solution with a pH strip. Proceed only if the pH reads between 6.0 and 8.0.

• Step 2: Primary Containment

  • Action: Transfer the pH-validated liquid into a chemically compatible, shatter-proof high-density polyethylene (HDPE) carboy. Do not fill past 80% capacity.

  • Causality: Leaving 20% headspace accommodates potential vapor expansion, preventing container rupture during transport.

• Step 3: Labeling and Routing

  • Action: Affix a "Hazardous Chemical Waste - Cytotoxic/Antineoplastic (Teglarinad chloride)" label. Route exclusively to a licensed hazardous waste facility for high-temperature incineration.

Protocol B: Solid Waste & Consumables Disposal

• Step 1: Collection of Contaminated Materials

  • Action: Place all pipette tips, microcentrifuge tubes, and PPE that have come into contact with Teglarinad into a rigid, puncture-resistant cytotoxic waste bin.

  • Causality: Residual powder can easily become aerosolized. Rigid containers prevent accidental puncture and subsequent inhalation exposure (H332 hazard) [2].

• Step 2: Double-Bagging

  • Action: Seal the primary bin inside a secondary 6-mil hazardous waste bag.

  • Self-Validation: Perform a visual "squeeze test" on the outer bag to ensure no air escapes, validating the integrity of the seal before transport.

Teglarinad laboratory waste segregation and high-temperature incineration disposal workflow.

Emergency Spill Response Protocol

In the event of a Teglarinad spill (powder or solution), immediate containment is required to prevent aerosolization and dermal absorption.

• Evacuation & Ventilation: Evacuate personnel from the immediate area. Ensure the laboratory's general dilution/exhaust ventilation is active [2].

• PPE Escalation: Responders must don a type P95 (US) or P1 (EU) particle respirator, chemical impermeable gloves (EN374 compliant), and tightly fitting safety goggles [2].

• Containment (Liquid Spill): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Causality: Combustible absorbents like sawdust can react unpredictably with complex chlorinated organic mixtures.

• Containment (Powder Spill): Gently cover the powder with damp absorbent pads to suppress dust formation before sweeping. Self-Validation: If any dust is visible in the air under bright light, halt sweeping, evacuate, and allow the ventilation system to clear the aerosolized particulates.

• Decontamination: Wash the affected surface thoroughly with soap and water [2]. Do not use harsh chemical neutralizers (bleach or strong acids), as these may induce toxic fume emission.

References

• National Center for Biotechnology Information. "Teglarinad Chloride | CID 9961434". PubChem. Available at:[Link]